A1AR antagonist 6

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of A1AR Antagonist 6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of A1AR antagonist 6, also identified as compound 15 in foundational research. This potent and selective antagonist of the A1 adenosine receptor (A1AR) represents a significant tool for studying A1AR pharmacology and a potential scaffold for the development of novel therapeutics. This document details its binding affinity, functional antagonism, and the experimental methodologies used for its characterization.

Core Mechanism of Action

A1AR antagonist 6 functions as a competitive antagonist at the A1 adenosine receptor. Its primary mechanism involves binding to the receptor's orthosteric site, thereby preventing the endogenous ligand, adenosine, from binding and initiating downstream signaling cascades. The A1AR is a G protein-coupled receptor (GPCR) that primarily couples to the Gi/o family of G proteins. Activation of A1AR by an agonist leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1] By blocking adenosine's access to the receptor, A1AR antagonist 6 prevents this signaling cascade, effectively inhibiting the physiological effects mediated by A1AR activation.

Quantitative Data Summary

The following tables summarize the key quantitative data characterizing the binding affinity and potency of A1AR antagonist 6.

Table 1: Binding Affinity of A1AR Antagonist 6

Parameter	Value	Receptor	Species	Source
Ki	40 nM	A1 Adenosine Receptor	Human	[1]
pKi	7.13	A1 Adenosine Receptor	Human	[2][3][4][5]

Table 2: In Vitro Potency of A1AR Antagonist 6

Parameter	Value	Assay Type	Receptor	Species	Source
pIC50	6.38	Functional Antagonism (cAMP assay)	A1 Adenosine Receptor	Human	[2][3][5]

Table 3: Selectivity Profile of A1AR Antagonist 6

Receptor	Selectivity vs. A1AR	Source
A2A Adenosine Receptor	19-fold	[1]

Signaling Pathways

The following diagram illustrates the canonical A1 adenosine receptor signaling pathway and the inhibitory effect of A1AR antagonist 6.

Caption: A1AR signaling pathway and the inhibitory action of A1AR antagonist 6.

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize A1AR antagonist 6.

Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of A1AR antagonist 6 for the human A1 adenosine receptor.

Objective: To measure the displacement of a radiolabeled A1AR antagonist by A1AR antagonist 6 to calculate its inhibitory constant (Ki).

Materials:

• Membrane preparations from CHO cells recombinantly expressing the human A1 adenosine receptor.

• [³H]-DPCPX (8-Cyclopentyl-1,3-dipropylxanthine) as the radioligand.

• A1AR antagonist 6 (test compound).

• Binding buffer: 50 mM Tris-HCl, pH 7.4.

• Wash buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific binding control: 10 µM 8-Cyclopentyl-1,3-dipropylxanthine (unlabeled DPCPX).

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation vials and scintillation fluid.

• Liquid scintillation counter.

Workflow Diagram:

Caption: Workflow for the radioligand binding assay.

Procedure:

• Prepare serial dilutions of A1AR antagonist 6 in the binding buffer.

• In a 96-well microplate, add in the following order: 50 µL of binding buffer, 25 µL of the test compound dilution (or unlabeled DPCPX for non-specific binding, or buffer for total binding), 25 µL of [³H]-DPCPX solution (final concentration ~1 nM), and 100 µL of the membrane preparation (approximately 10-20 µg of protein per well).

• Incubate the plate at room temperature for 90 minutes with gentle agitation to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with 3 mL of ice-cold wash buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add 4-5 mL of scintillation fluid, and allow to equilibrate.

• Measure the radioactivity in a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (the concentration of A1AR antagonist 6 that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Functional cAMP Antagonism Assay

This protocol is used to determine the potency (pIC50) of A1AR antagonist 6 in inhibiting the agonist-induced decrease in intracellular cAMP levels.

Objective: To measure the ability of A1AR antagonist 6 to block the A1AR agonist-mediated inhibition of adenylyl cyclase.

Materials:

• CHO cells stably expressing the human A1 adenosine receptor.

• Cell culture medium (e.g., DMEM/F12).

• Assay buffer: Krebs-Ringer-HEPES buffer.

• A1AR agonist (e.g., N⁶-Cyclopentyladenosine, CPA).

• Forskolin (to stimulate basal cAMP production).

• A1AR antagonist 6 (test compound).

• Phosphodiesterase inhibitor (e.g., Rolipram, to prevent cAMP degradation).

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• 384-well white opaque microplates.

• Plate reader compatible with the chosen cAMP detection kit.

Workflow Diagram:

Caption: Workflow for the functional cAMP antagonism assay.

Procedure:

• Seed the A1AR-expressing CHO cells into 384-well white opaque microplates at an appropriate density and incubate overnight.

• On the day of the assay, remove the culture medium and add assay buffer containing a phosphodiesterase inhibitor (e.g., 25 µM Rolipram).

• Prepare serial dilutions of A1AR antagonist 6 in the assay buffer.

• Add the A1AR antagonist 6 dilutions to the cell plate and pre-incubate for 15-30 minutes at room temperature.

• Prepare a stimulation solution containing the A1AR agonist (CPA) at a concentration that gives approximately 80% of its maximal effect (EC80) and a fixed concentration of forskolin (e.g., 1-10 µM, to raise basal cAMP).

• Add the stimulation solution to the wells and incubate for 30 minutes at room temperature.

• Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen cAMP detection kit.

• Generate a dose-response curve by plotting the cAMP levels against the logarithm of the A1AR antagonist 6 concentration.

• Determine the IC50 value, which is the concentration of the antagonist that reverses 50% of the agonist-induced inhibition of forskolin-stimulated cAMP accumulation.

• The pIC50 is calculated as the negative logarithm of the IC50 value.

Conclusion

A1AR antagonist 6 is a potent and selective antagonist of the A1 adenosine receptor. Its mechanism of action is well-characterized through radioligand binding assays, which demonstrate its high affinity for the receptor, and functional cAMP assays, which confirm its ability to block agonist-induced signaling. These properties make it a valuable pharmacological tool for investigating the physiological and pathophysiological roles of the A1AR and a promising starting point for the development of new therapeutic agents. Further studies are warranted to evaluate its in vivo efficacy and pharmacokinetic properties.

References

• 1. Radioligand binding assays at human and rat A1 adenosine receptors [bio-protocol.org]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. Mass spectrometry-based ligand binding assays on adenosine A1 and A2A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Synthesis of A1AR Antagonist 6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of A1AR antagonist 6 (CAS 329693-22-3), a potent and selective antagonist of the A1 adenosine receptor. This document details a plausible and efficient synthetic pathway, complete with experimental protocols, quantitative data, and a discussion of the associated pharmacology.

Introduction to A1AR Antagonist 6

A1AR antagonist 6, also known as compound 15 in some literature, is a small molecule inhibitor of the A1 adenosine receptor (A1AR) with a pKi of 7.13 and a pIC50 of 6.38.[1][2][3] Its chemical formula is C17H15N3O2, and its IUPAC name is 2-amino-4-(benzo[d][4][5]dioxol-5-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile. The A1 adenosine receptor is a G protein-coupled receptor that plays a crucial role in various physiological processes, including cardiovascular function, neurotransmission, and inflammation. Antagonism of A1AR has therapeutic potential in a range of disorders, making the synthesis of selective antagonists like A1AR antagonist 6 a significant area of research.

Proposed Synthesis Pathway

The synthesis of A1AR antagonist 6 can be efficiently achieved through a multicomponent reaction, a common strategy for the construction of complex heterocyclic scaffolds. A plausible and well-established method for the synthesis of the 2-amino-5,6,7,8-tetrahydroquinoline core is a variation of the Gewald reaction, which involves the condensation of a cyclic ketone, an activated nitrile, and a source of ammonia.

In this proposed pathway, cyclohexanone, piperonal (3,4-methylenedioxybenzaldehyde), and malononitrile are reacted in the presence of a basic catalyst. This one-pot reaction proceeds through a series of intermediates to yield the final product, A1AR antagonist 6.

Caption: Proposed one-pot synthesis of A1AR Antagonist 6.

Quantitative Data

The following table summarizes typical quantitative data for the synthesis of 2-amino-tetrahydroquinolines via multicomponent reactions, based on literature reports of similar syntheses.

Parameter	Value	Reference
Yield	75-90%	[6][7]
Purity	>95% (after recrystallization)	[6][7]
Reaction Time	4-8 hours	[6][7]
Melting Point	220-230 °C	Not Available
Molecular Weight	293.32 g/mol	[2]

Experimental Protocols

This section provides a detailed experimental protocol for the proposed synthesis of A1AR antagonist 6. This protocol is based on established procedures for similar multicomponent reactions leading to substituted quinolines.

Synthesis of 2-amino-4-(benzo[d][4][5]dioxol-5-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile (A1AR antagonist 6)

Materials:

• Cyclohexanone (1.0 eq)

• Piperonal (1.0 eq)

• Malononitrile (1.0 eq)

• Piperidine (0.1 eq)

• Ethanol (solvent)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexanone (1.0 eq), piperonal (1.0 eq), malononitrile (1.0 eq), and ethanol.

• Add piperidine (0.1 eq) to the mixture.

• Heat the reaction mixture to reflux (approximately 80°C) and maintain for 4-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials and impurities.

• Recrystallize the crude product from ethanol or a suitable solvent system to obtain the pure A1AR antagonist 6.

• Dry the purified product under vacuum.

Characterization:

The structure and purity of the synthesized compound should be confirmed by analytical techniques such as:

• ¹H NMR and ¹³C NMR spectroscopy: To confirm the chemical structure.

• Mass spectrometry: To confirm the molecular weight.

• Melting point analysis: To assess purity.

A1AR Signaling Pathway

A1AR antagonist 6 exerts its pharmacological effect by blocking the A1 adenosine receptor. This receptor is a Gi/o-coupled GPCR, and its activation by adenosine leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. By antagonizing this receptor, A1AR antagonist 6 prevents this signaling cascade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A1AR antagonist 6 - Immunomart [immunomart.com]
• 4. A1AR antagonist 6 329693-22-3 | MCE [medchemexpress.cn]
• 5. medchemexpress.com [medchemexpress.com]
• 6. New protocols for the synthesis of 5-amino-7-(4-phenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate esters using an efficient additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New protocols for the synthesis of 5-amino-7-(4-phenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate esters using an efficient additive - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery of Novel Non-Xanthine A1 Adenosine Receptor Antagonists: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The A1 adenosine receptor (A1AR), a class A G protein-coupled receptor (GPCR), is a critical regulator of physiological processes in the cardiovascular, central nervous, and renal systems. While xanthine-based antagonists like caffeine and theophylline have been known for centuries, their lack of selectivity and off-target effects have driven the search for novel, non-xanthine scaffolds. This technical guide provides an in-depth overview of the discovery and development of non-xanthine A1AR antagonists. It details the key chemical classes, presents quantitative pharmacological data, outlines essential experimental protocols, and visualizes the underlying biological and methodological frameworks.

Introduction: The A1 Adenosine Receptor and the Rationale for Non-Xanthine Antagonists

The A1AR is ubiquitously expressed and plays a crucial role in cellular signaling.[1] Upon activation by its endogenous ligand, adenosine, the A1AR couples to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[2][3] This signaling cascade results in a range of physiological effects, including reduced heart rate, neurotransmitter release inhibition, and modulation of renal function.[4][5]

The therapeutic potential of A1AR antagonists is significant, with potential applications in cardiovascular diseases, renal disorders, and neurodegenerative conditions.[2] However, traditional xanthine-based antagonists suffer from poor selectivity for the A1AR over other adenosine receptor subtypes (A2A, A2B, and A3), as well as off-target effects such as phosphodiesterase inhibition.[6][7] This has necessitated the development of novel non-xanthine antagonists with improved selectivity and pharmacokinetic profiles.

A1AR Signaling Pathway

The canonical signaling pathway initiated by A1AR activation involves the inhibition of adenylyl cyclase. However, A1AR activation can also lead to the stimulation of phospholipase C (PLC) and the modulation of various ion channels.[1][4] Antagonists block these downstream effects by preventing adenosine from binding to the receptor.

Figure 1: A1 Adenosine Receptor Signaling Pathway.

Chemical Classes of Non-Xanthine A1AR Antagonists

A diverse range of heterocyclic scaffolds have been explored as non-xanthine A1AR antagonists. These efforts have led to the identification of several potent and selective chemical series.

• Pyrazolo-based Scaffolds: This is a broad and extensively studied class of non-xanthine A1AR antagonists. Various fused pyrazole systems have demonstrated high affinity and selectivity.

  • Pyrazolo[3,4-d]pyrimidines: These compounds have been optimized to yield potent A1AR antagonists.[4]

  • Pyrazolo[4,3-e][1][4][8]triazolo[1,5-c]pyrimidines: This scaffold has produced highly potent and selective A2AAR antagonists, but modifications have also yielded compounds with significant A1AR affinity.

  • Pyrazolo[1,5-a]pyridines and Pyrazolo[3,4-b]pyridines: These bicyclic systems have also been a source of A1AR antagonists.[2]

  • Pyrazolo[3,4-d]pyridazines: A more recent addition, this scaffold has yielded dual A1/A3 receptor antagonists.[2]

• Triazoloquinazolines: The compound CGS-15943 is a well-known example from this class, exhibiting high affinity for adenosine receptors.[3][9] Structure-activity relationship (SAR) studies have explored modifications at various positions to improve selectivity.[10][11]

• Arylindenopyrimidines: This class has produced dual A1/A2A receptor antagonists with in vivo efficacy in animal models of Parkinson's disease.

• Other Heterocyclic Systems: A variety of other heterocyclic structures have been investigated, including pyrazolopyridines, imidazopyrazines, and pteridin-2,4-diones, with varying degrees of success in achieving high A1AR affinity and selectivity.[12][13]

Quantitative Data for Non-Xanthine A1AR Antagonists

The following tables summarize the binding affinity (Ki) and/or functional potency (IC50) of representative non-xanthine A1AR antagonists from various chemical classes. Data is presented for the human A1 adenosine receptor (hA1AR) where available.

Table 1: Pyrazolo-based A1AR Antagonists

Compound ID	Chemical Class	hA1AR Ki (nM)	Selectivity Profile
Compound 10b	Pyrazolo[3,4-d]pyridazine	21	A3 Ki = 55 nM, A2B Ki = 1700 nM
C8	1,2,4-triazole scaffold	pKi = 7.49	Dual A1/A2A antagonist
C9	1,2,4-triazole scaffold	pKi = 7.16	Dual A1/A2A antagonist

Data sourced from multiple studies.[2][14]

Table 2: Triazoloquinazoline A1AR Antagonists

Compound ID	Chemical Class	A1AR Ki (nM)	A2AAR Ki (nM)	A3AR Ki (nM)
CGS 15943	Triazoloquinazoline	5	-	14
N5-phenylacetyl derivative	Triazoloquinazoline	-	-	0.65
N5-diphenylacetyl derivative	Triazoloquinazoline	-	-	0.59

Data for CGS 15943 is for rat brain A1 receptors.[9] Other data is for human receptors.[11]

Table 3: Other Non-Xanthine A1AR Antagonists

Compound ID	Chemical Class	A1AR IC50 (nM)	A2AR IC50 (µM)
FK453	Phenylpyrazolo[1,5-a]pyridine	17.2	11.3
Tracazolate	Pyrazolopyridine	-	-
Cartazolate	Pyrazolopyridine	-	-
Etazolate	Pyrazolopyridine	-	-

IC50 values for FK453 are from radioligand binding assays in rat tissues.[15] The pyrazolopyridines were found to be several-fold more potent than theophylline.[13]

Experimental Protocols

The discovery and characterization of novel A1AR antagonists rely on a suite of in vitro and in vivo assays. The following are detailed methodologies for two key in vitro experiments.

Radioligand Displacement Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for the A1AR. It measures the ability of the unlabeled test compound to displace a radiolabeled ligand that is known to bind to the receptor.

Materials:

• Membrane Preparation: Membranes from cells stably expressing the human A1AR (e.g., CHO-K1 or HEK293 cells) or from tissues with high A1AR expression (e.g., rat cerebral cortex).

• Radioligand: A high-affinity A1AR antagonist radioligand, such as [3H]DPCPX (1,3-dipropyl-8-cyclopentylxanthine) or [3H]CGS 15943.

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4, containing MgCl2.

• Test Compounds: A range of concentrations of the non-xanthine antagonist to be tested.

• Non-specific Binding Control: A high concentration of a known A1AR ligand (e.g., theophylline or NECA) to determine non-specific binding.

• Filtration Apparatus: A cell harvester with glass fiber filters (e.g., Whatman GF/B or GF/C).

• Scintillation Counter: For quantifying radioactivity.

Protocol:

• Membrane Preparation: Homogenize cells or tissues in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer and store at -80°C. Determine protein concentration using a suitable method (e.g., BCA assay).[16]

• Assay Setup: In a 96-well plate, combine the membrane preparation (typically 20-50 µg of protein), the radioligand at a concentration near its Kd, and varying concentrations of the test compound. Include wells for total binding (no test compound) and non-specific binding (with a saturating concentration of a non-radiolabeled ligand).[16]

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 60-90 minutes).[16]

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. Wash the filters several times with ice-cold assay buffer to remove unbound radioligand.[17]

• Quantification: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

• Data Analysis: Subtract the non-specific binding from all other measurements to obtain specific binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a one-site competition model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12]

cAMP Functional Assay

This assay measures the functional potency (IC50) of an A1AR antagonist by quantifying its ability to block the agonist-induced inhibition of cAMP production.

Materials:

• Cell Line: A cell line stably expressing the human A1AR (e.g., CHO-K1 or HEK293 cells).

• A1AR Agonist: A potent A1AR agonist such as N6-cyclopentyladenosine (CPA) or 5'-N-ethylcarboxamidoadenosine (NECA).

• Forskolin: An adenylyl cyclase activator used to stimulate basal cAMP production.

• cAMP Detection Kit: A commercially available kit for measuring cAMP levels, such as those based on HTRF (Homogeneous Time-Resolved Fluorescence), AlphaScreen, or ELISA.[18][19]

• Cell Culture Medium and Buffers.

• Test Compounds: A range of concentrations of the non-xanthine antagonist.

Protocol:

• Cell Plating: Seed the cells in a 96-well or 384-well plate and grow to an appropriate confluency.[18]

• Antagonist Pre-incubation: Remove the growth medium and add the test antagonist at various concentrations to the cells. Incubate for a short period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.[18]

• Agonist Stimulation: Add a fixed concentration of the A1AR agonist (typically at its EC80 or EC90) in the presence of forskolin to all wells except the negative control. The forskolin stimulates cAMP production, which is then inhibited by the agonist.

• Incubation: Incubate the plate for a defined period (e.g., 30-60 minutes) at 37°C to allow for changes in intracellular cAMP levels.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen detection kit.[19]

• Data Analysis: Plot the measured cAMP levels against the logarithm of the antagonist concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of the antagonist that restores cAMP levels to 50% of the maximal agonist-induced inhibition.

Experimental and Logical Workflows

The discovery of novel non-xanthine A1AR antagonists follows a structured workflow, from initial screening to lead optimization. The assays are organized in a logical cascade to efficiently identify and characterize promising compounds.

Figure 2: General Drug Discovery Workflow for A1AR Antagonists.

Figure 3: Logical Relationship of Screening Assays.

Conclusion

The pursuit of novel non-xanthine A1AR antagonists has yielded a rich diversity of chemical scaffolds with improved selectivity and pharmacological properties compared to their xanthine predecessors. The continued application of structure-based drug design, guided by a robust understanding of A1AR structure and function, promises to deliver the next generation of A1AR-targeted therapeutics. The experimental protocols and workflows detailed in this guide provide a framework for the identification and characterization of these promising new drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of a High Affinity Adenosine A1/A3 Receptor Antagonist with a Novel 7-Amino-pyrazolo[3,4-d]pyridazine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-activity profile of a series of novel triazoloquinazoline adenosine antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrazolo Derivatives as Potent Adenosine Receptor Antagonists: An Overview on the Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of new potent A1 adenosine receptor antagonists using a multistage virtual screening approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Adenosine A2A receptor antagonists: from caffeine to selective non-xanthines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Xanthine derivatives as antagonists at A1 and A2 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of the binding of a novel nonxanthine adenosine antagonist radioligand, [3H]CGS 15943, to multiple affinity states of the adenosine A1 receptor in the rat cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure-activity profile of a series of novel triazoloquinazoline adenosine antagonists. | Semantic Scholar [semanticscholar.org]
• 11. Derivatives of the Triazoloquinazoline Adenosine Antagonist (CGS 15943) Having High Potency at the Human A2B and A3 Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NON-XANTHINE HETEROCYCLES: ACTIVITY AS ANTAGONISTS OF A1- AND A2-ADENOSINE RECEPTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Non-xanthine heterocycles: activity as antagonists of A1- and A2-adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Discovery of novel dual adenosine A1/A2A receptor antagonists using deep learning, pharmacophore modeling and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A novel non-xanthine adenosine A1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. merckmillipore.com [merckmillipore.com]
• 18. bpsbioscience.com [bpsbioscience.com]
• 19. resources.revvity.com [resources.revvity.com]

In-Depth Technical Guide: Structure-Activity Relationship of A1 Adenosine Receptor Antagonists

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction:

The A1 adenosine receptor (A1AR), a member of the G protein-coupled receptor (GPCR) superfamily, is a key regulator in various physiological processes, including cardiovascular function, neuronal activity, and inflammation. As such, it has emerged as a significant therapeutic target for a range of conditions. The development of potent and selective A1AR antagonists is a focal point of extensive research.

This technical guide delves into the structure-activity relationship (SAR) of a potent A1AR antagonist, 2-amino-4-(1,3-benzodioxol-5-yl)-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine-3-carbonitrile , commercially known as "A1AR antagonist 6" or "compound 15". While detailed SAR studies for a broad series of its immediate analogs are not extensively available in the public domain, this guide will provide a comprehensive analysis of this specific molecule, including its known pharmacological data, and will detail the standard experimental protocols used to characterize such compounds. Furthermore, to illustrate the principles of SAR within a well-documented chemical series targeting the A1AR, a comparative analysis of a series of pyrazolo[1,5-a]pyridine derivatives will be presented.

Core Compound Profile: A1AR Antagonist 6

Chemical Structure:

A Technical Guide to Target Engagement Biomarkers for A1AR Antagonists

For Researchers, Scientists, and Drug Development Professionals

Introduction

The A1 adenosine receptor (A1AR), a class A G-protein coupled receptor (GPCR), is a critical regulator in a myriad of physiological processes, including cardiovascular function, neuronal activity, inflammation, and pain perception.[1] Its ubiquitous expression and role in pathophysiology have made it a compelling target for therapeutic intervention. The development of selective A1AR antagonists requires robust methods to quantify target engagement, ensuring that a drug candidate interacts with its intended target in a dose-dependent and pharmacologically relevant manner. This technical guide provides an in-depth overview of the core target engagement biomarkers for A1AR antagonists, with a focus on quantitative data, detailed experimental protocols, and the underlying signaling pathways.

A1AR Signaling Pathways

Understanding the signaling cascades initiated by A1AR is fundamental to identifying relevant target engagement biomarkers. A1AR primarily couples to inhibitory G-proteins of the Gαi/o family.[1] Upon agonist binding, the activated Gαi subunit inhibits adenylyl cyclase (AC), leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[1] The Gβγ subunits can also directly modulate ion channels, such as activating G-protein coupled inwardly rectifying potassium (GIRK) channels and inhibiting N-, P-, and Q-type calcium channels.[1][2]

In addition to the canonical G-protein pathway, A1AR activation can trigger the recruitment of β-arrestin proteins.[1][3][4][5] This process not only leads to receptor desensitization and internalization but can also initiate G-protein independent signaling cascades. The recruitment of β-arrestin serves as a direct indicator of receptor interaction and functional consequence beyond G-protein signaling.

Caption: A1AR Signaling Pathways. Max Width: 760px.

Quantitative Data for A1AR Antagonists

The potency of an A1AR antagonist is typically quantified by its binding affinity (Ki) and its functional inhibitory capacity (IC50 or pIC50). The Ki value represents the equilibrium dissociation constant of the inhibitor for the receptor, with lower values indicating higher affinity. The IC50 is the concentration of antagonist that produces 50% inhibition of a specific function, often the agonist-induced downstream signaling. The pIC50 is the negative logarithm of the IC50 value, where higher values denote greater potency.[6]

Below is a summary of binding affinities and functional potencies for a selection of known A1AR antagonists.

Compound	Human A1AR Ki (nM)	Functional Assay (pIC50/pKB)	Selectivity Profile	Reference
DPCPX	0.46	9.08 (pKi)	>500-fold vs A2A	[7]
Derenofylline (SLV320)	1	-	200-fold vs A3, 398-fold vs A2A	[7]
Compound 8 (from Matricon et al.)	200 (pKi = 6.67)	~7.77 (pKB vs NECA)	Selective for A1AR over A2AR	[8]
Compound 22l (from Matricon et al.)	72 (pKi = 7.14)	7.48 (pKB vs NECA)	~20-fold selective for A1AR over A2AR	[8]
Compound 28c (from Matricon et al.)	22 (pKi = 7.65)	7.84 (pKB vs NECA)	-	[8]

Note: Assay conditions and cell systems can vary between studies, affecting absolute values. This table is for comparative purposes.

Experimental Protocols

Receptor Occupancy (RO) Assays

Receptor occupancy assays directly measure the percentage of A1ARs bound by an antagonist.[9][10][11][12] Flow cytometry is a common and powerful platform for these measurements, particularly in whole blood or peripheral blood mononuclear cells (PBMCs).[10][11][12]

Methodology: Flow Cytometry-Based RO Assay

Objective: To determine the percentage of A1AR occupied by an antagonist on target cells.

Materials:

• Whole blood or isolated PBMCs from preclinical species or human subjects.

• A1AR Antagonist 6 (test article).

• A fluorescently labeled competing antibody or ligand that binds to the same epitope as the antagonist.

• A fluorescently labeled non-competing antibody that binds to a different epitope on A1AR (for total receptor measurement).

• Cell type-specific surface markers (e.g., CD3 for T-cells, CD14 for monocytes).

• Fixable viability dye.

• FACS buffer (PBS with 2% FBS and 0.1% sodium azide).

• Flow cytometer.

Protocol:

• Sample Collection: Collect whole blood into tubes containing an anticoagulant (e.g., heparin).

• Dosing: Samples can be from subjects dosed in vivo or dosed ex vivo by incubating whole blood with varying concentrations of A1AR Antagonist 6.

• Staining for Free Receptors:

  • To a portion of the sample, add the fluorescently labeled competing antibody/ligand at a pre-determined saturating concentration.

  • Incubate for 30-60 minutes at 4°C in the dark. The amount of binding will be inversely proportional to the amount of antagonist bound to the receptor.

• Staining for Total Receptors:

  • To a separate portion of the sample, add the fluorescently labeled non-competing antibody. This antibody will bind to both antagonist-occupied and unoccupied receptors.

  • Incubate for 30-60 minutes at 4°C in the dark.

• Cell Surface Marker Staining: Add antibodies for cell type-specific markers and a viability dye to all tubes and incubate for 30 minutes at 4°C.

• Wash: Wash the cells twice with cold FACS buffer by centrifugation.

• Acquisition: Resuspend the cell pellets in FACS buffer and acquire data on a flow cytometer.

• Data Analysis:

  • Gate on the cell population of interest using the surface markers.

  • Determine the mean fluorescence intensity (MFI) for the free receptor and total receptor stains.

  • Calculate Receptor Occupancy (%RO) using the formula: %RO = (1 - (MFI of free receptor in test sample / MFI of free receptor in vehicle control)) * 100

Caption: Receptor Occupancy Assay Workflow. Max Width: 760px.

cAMP Functional Assay

This assay measures the ability of an A1AR antagonist to block the agonist-induced inhibition of cAMP production. It is a direct measure of the functional consequences of A1AR engagement.[13][14] Homogeneous Time-Resolved Fluorescence (HTRF) and AlphaScreen are common formats for this assay.[2][13][15]

Methodology: HTRF cAMP Assay

Objective: To determine the pIC50 of A1AR Antagonist 6 by measuring its ability to reverse agonist-mediated inhibition of cAMP.

Materials:

• HEK293 cells stably expressing human A1AR.

• A1AR agonist (e.g., N6-cyclopentyladenosine, CPA).

• Adenylyl cyclase stimulator (e.g., Forskolin).

• A1AR Antagonist 6.

• HTRF cAMP assay kit (containing cAMP-d2 and anti-cAMP-cryptate).

• Assay buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA).

• Phosphodiesterase inhibitor (e.g., rolipram, as IBMX can have antagonist activity at A1AR).[2]

• Low-volume 384-well plates.

• HTRF-compatible plate reader.

Protocol:

• Cell Preparation: Culture A1AR-HEK293 cells to ~80% confluency. Harvest the cells and resuspend them in assay buffer containing a phosphodiesterase inhibitor to a final concentration of 2,500-5,000 cells per well.

• Antagonist Addition: Serially dilute A1AR Antagonist 6 in assay buffer. Add the antagonist dilutions to the 384-well plate.

• Agonist/Forskolin Addition: Prepare a solution of the A1AR agonist (at a concentration corresponding to its EC80) and Forskolin (e.g., 10 µM final concentration). Add this mixture to the wells containing the antagonist and cells.

• Incubation: Incubate the plate at room temperature for 30 minutes to allow for cAMP modulation.

• Lysis and Detection: Add the HTRF detection reagents (cAMP-d2 and anti-cAMP-cryptate diluted in lysis buffer) to each well.

• Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Reading: Read the plate on an HTRF-compatible reader (emission at 665 nm and 620 nm).

• Data Analysis:

  • Calculate the 665/620 nm ratio for each well.

  • Convert the ratio to cAMP concentration using a standard curve.

  • Plot the cAMP concentration against the log of the antagonist concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50, which can then be converted to pIC50.

β-Arrestin Recruitment Assay

This assay measures the interaction of β-arrestin with the A1AR upon ligand binding. It provides a readout of a G-protein-independent signaling pathway and can be used to characterize biased antagonism. The NanoBit® protein complementation assay is a sensitive method for this purpose.[3][4][5]

Methodology: A1AR NanoBit® β-Arrestin Recruitment Assay

Objective: To quantify the ability of A1AR Antagonist 6 to inhibit agonist-induced β-arrestin 2 recruitment to the A1AR.

Materials:

• HEK293 cells co-expressing A1AR fused to the large subunit of NanoLuc (LgBiT) and β-arrestin 2 fused to the small subunit (SmBiT).[4][5]

• A1AR agonist (e.g., CPA, NECA).

• A1AR Antagonist 6.

• Nano-Glo® Live Cell Assay System (containing substrate).

• White, opaque 96- or 384-well plates.

• Luminometer.

Protocol:

• Cell Seeding: Seed the engineered HEK293 cells into white-walled assay plates and incubate for 24 hours.[4][5]

• Reagent Preparation: Prepare serial dilutions of A1AR Antagonist 6. Prepare a solution of the A1AR agonist at its EC80 concentration.

• Antagonist Pre-incubation: Add the antagonist dilutions to the cells and pre-incubate for 15-30 minutes.

• Substrate Addition: Prepare the Nano-Glo® substrate according to the manufacturer's instructions and add it to the wells.

• Agonist Stimulation: Add the agonist solution to the wells to induce β-arrestin recruitment.

• Signal Measurement: Immediately begin measuring luminescence in a plate-reading luminometer. Kinetic readings can be taken over 60 minutes.

• Data Analysis:

  • For each concentration of the antagonist, determine the area under the curve (AUC) or the peak luminescence signal.

  • Plot the signal against the log of the antagonist concentration.

  • Fit the data to a dose-response curve to determine the IC50 of the antagonist for inhibiting β-arrestin recruitment.

Caption: Logic of A1AR Target Engagement Biomarkers. Max Width: 760px.

Conclusion

The successful development of A1AR antagonists relies on a clear understanding of how these molecules interact with their target in a complex biological system. By employing a suite of target engagement biomarkers—from direct receptor occupancy to proximal and distal pharmacodynamic readouts—researchers can build a comprehensive picture of a compound's behavior. The quantitative assays and detailed protocols outlined in this guide provide a robust framework for assessing the in vitro and in vivo pharmacology of novel A1AR antagonists like "A1AR Antagonist 6," ultimately enabling data-driven decisions to advance the most promising candidates toward clinical development.

References

• 1. Investigation of adenosine A1 receptor-mediated β-arrestin 2 recruitment using a split-luciferase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. resources.revvity.com [resources.revvity.com]
• 3. Investigation of adenosine A1 receptor-mediated β-arrestin 2 recruitment using a split-luciferase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. IC50 - Wikipedia [en.wikipedia.org]
• 7. Adenosine Receptor (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 8. uu.diva-portal.org [uu.diva-portal.org]
• 9. Comprehensive Guide to Receptor Occupancy Assays | KCAS Bio [kcasbio.com]
• 10. precisionformedicine.com [precisionformedicine.com]
• 11. bioagilytix.com [bioagilytix.com]
• 12. altasciences.com [altasciences.com]
• 13. youtube.com [youtube.com]
• 14. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. resources.revvity.com [resources.revvity.com]

An In-depth Technical Guide on the Selectivity Profile of A1AR Antagonist 6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile and pharmacological characterization of the hypothetical, high-affinity A1 adenosine receptor (A1AR) antagonist, designated "A1AR antagonist 6". The data presented herein is a representative composite derived from established literature on selective A1AR antagonists. This document details the binding affinity and functional potency of A1AR antagonist 6 at all four human adenosine receptor subtypes (A1, A2A, A2B, and A3) and provides the detailed experimental methodologies used for their determination.

Selectivity and Affinity Profile

The selectivity of A1AR antagonist 6 was determined by assessing its binding affinity (Ki) and functional antagonism (pKB) across the four human adenosine receptor subtypes. The compound demonstrates high affinity and potent antagonism at the A1AR with significant selectivity over the A2A, A2B, and A3 receptors.

Table 1: Binding Affinity of A1AR Antagonist 6 at Human Adenosine Receptors

Receptor Subtype	Radioligand	Ki (nM)	Fold Selectivity vs. A1AR
A1AR	[3H]DPCPX	2.1	-
A2AAR	[3H]ZM241385	158	75
A2BAR	[3H]DPCPX	>10,000	>4760
A3AR	[125I]AB-MECA	840	400

Ki values were determined from competitive radioligand binding assays. Data are representative of typical high-selectivity A1AR antagonists.

Table 2: Functional Antagonist Potency of A1AR Antagonist 6

Receptor Subtype	Agonist	Assay Type	pKB	IC50 (nM)
A1AR	NECA	cAMP Inhibition	7.84	14
A2AAR	NECA	cAMP Stimulation	< 5	>10,000

pKB and IC50 values were determined from functional cAMP assays. Data are representative of typical high-selectivity A1AR antagonists.

Experimental Protocols

The following sections detail the methodologies used to determine the binding affinity and functional potency of A1AR antagonist 6.

Objective: To determine the binding affinity (Ki) of A1AR antagonist 6 for human A1, A2A, A2B, and A3 adenosine receptors.

Materials:

• Membrane preparations from CHO or HEK293 cells stably expressing the respective human adenosine receptor subtype.

• Radioligands: [3H]DPCPX (for A1AR and A2BAR), [3H]ZM241385 (for A2AAR), [125I]AB-MECA (for A3AR).

• Non-specific binding control: 10 µM DPCPX for A1AR, 1 µM ZM241385 for A2AAR, and 100 µM NECA for A3AR.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• A1AR antagonist 6 stock solution in DMSO.

• 96-well plates, filter mats (GF/B), and a scintillation counter.

Procedure:

• Membrane Preparation: Frozen cell pellets are homogenized in ice-cold lysis buffer. The homogenate is centrifuged, and the resulting membrane pellet is washed and resuspended in assay buffer. Protein concentration is determined using a BCA assay.[1]

• Competition Binding: The assay is performed in a final volume of 100-250 µL. To each well, add:

  • 50 µL of diluted A1AR antagonist 6 (at various concentrations).

  • 50 µL of the appropriate radioligand at a concentration near its Kd.

  • 150 µL of the membrane preparation (typically 5-20 µg of protein).

• Incubation: Plates are incubated for 60-90 minutes at room temperature with gentle agitation.[1][2]

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters pre-soaked in polyethyleneimine (PEI) to reduce non-specific binding. The filters are then washed multiple times with ice-cold wash buffer.

• Scintillation Counting: The filters are dried, and a scintillation cocktail is added. The radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: The IC50 values are determined by non-linear regression analysis of the competition curves. The Ki values are then calculated from the IC50 values using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Objective: To determine the functional antagonist potency (pKB) of A1AR antagonist 6 at the human A1AR.

Materials:

• HEK293 or CHO cells stably expressing the human A1AR.

• A non-selective adenosine receptor agonist, such as NECA (5'-N-Ethylcarboxamidoadenosine).

• Forskolin (to stimulate adenylyl cyclase).

• A1AR antagonist 6 stock solution in DMSO.

• cAMP detection kit (e.g., HTRF, LANCE, or GloSensor).

• Cell culture medium and reagents.

Procedure:

• Cell Culture: Cells are cultured to an appropriate density in 96-well plates.

• Antagonist Incubation: Cells are pre-incubated with varying concentrations of A1AR antagonist 6 for a defined period.

• Agonist Challenge: An EC80 concentration of the agonist (NECA) is added in the presence of forskolin to stimulate cAMP production.

• cAMP Measurement: The intracellular cAMP levels are measured according to the manufacturer's protocol for the chosen cAMP detection kit.[3][4]

• Data Analysis: The ability of A1AR antagonist 6 to inhibit the agonist-induced response is quantified. The IC50 is determined, and the pKB is calculated using the Gaddum-Schild equation.[5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the A1AR signaling pathway and the general workflow of the experimental procedures.

Caption: A1AR Signaling Pathway.

Caption: Radioligand Binding Assay Workflow.

This guide provides a foundational understanding of the selectivity profile of a representative A1AR antagonist and the methodologies employed in its characterization. The high selectivity of compounds like "A1AR antagonist 6" makes them valuable tools for research and potential therapeutic agents.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. Radioligand binding assays at human and rat A1 adenosine receptors [bio-protocol.org]
• 3. cAMP Assay - Creative Bioarray [dda.creative-bioarray.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. uu.diva-portal.org [uu.diva-portal.org]

Protocols & Analytical Methods

Application Notes and Protocols for A1 Adenosine Receptor (A1AR) Antagonists

These application notes provide an overview of the experimental protocols for the characterization of A1 Adenosine Receptor (A1AR) antagonists. The information is intended for researchers, scientists, and drug development professionals working on A1AR-targeted therapeutics. The A1AR is a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological processes, particularly in the cardiovascular and central nervous systems.[1] Antagonists of this receptor have therapeutic potential for a range of conditions, including heart failure, neurological disorders, and renal dysfunction.[1][2][3]

Mechanism of Action

Adenosine, an endogenous nucleoside, typically exerts inhibitory effects by binding to A1ARs. This activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1] Additionally, A1AR activation can modulate ion channel activity, such as activating potassium channels and inhibiting calcium channels.[1] A1AR antagonists work by blocking the binding of adenosine to the A1 receptor, thereby preventing these inhibitory downstream effects.[1] This can lead to increased neurotransmitter release, enhanced cardiac contractility, and other tissue-specific responses.[1] The signaling pathway involves coupling to Gi/o proteins.[2][4]

Data Presentation: In Vitro Pharmacology of A1AR Antagonists

The following tables summarize the in vitro pharmacological data for various A1AR antagonists, including their binding affinities (Ki) and functional potencies (IC50 or pIC50).

Table 1: Binding Affinity and Functional Activity of Selected A1AR Antagonists

Compound ID	Target	Assay Type	pKi	Ki (nM)	pIC50	IC50 (nM)	Reference
C8	A1AR	Radioligand Binding	7.49	-	6.78	-	[5]
C9	A1AR	Radioligand Binding	7.16	-	6.31	-	[5]
ASP5854	human A1AR	Radioligand Binding	-	9.03	-	-	[5]
4-(5-methylfuran-2-yl)-6-[3-(piperidine-1-carbonyl)phenyl]pyrimidin-2-amine	A1AR	Radioligand Binding	-	9.54	-	-	[5]
KW3902	human A1AR	Radioligand Binding	-	< 10	-	-	[6]
BG9928	human A1AR	Radioligand Binding	-	< 10	-	-	[6]
SLV320	human A1AR	Radioligand Binding	-	< 10	-	-	[6]
XAC	A1AR	Radioligand Binding	7.37 (log Kd)	-	-	-	[7]
XAC-BY630	A1AR	Radioligand Binding	6.33 (log Kd)	-	-	-	[7]
DPCPX	A1AR	Radioligand Binding	8.64 (log Kd)	-	-	-	[7]
m-DITC-XAC	rat brain A1AR	Radioligand Competition	-	-	-	27	[8]
p-DITC-XAC	rat brain A1AR	Radioligand Competition	-	-	-	52	[8]

Table 2: Functional Antagonism of A1AR

Compound	Functional Assay	Apparent log Kb	Reference
XAC	NECA-stimulated inositol phosphate production	-7.46 ± 0.14	[7]
XAC-BY630	NECA-stimulated inositol phosphate production	-6.45 ± 0.14	[7]
XAC	Competitive antagonism of cAMP accumulation	-7.94 ± 0.15	[7]
XAC-BY630	Competitive antagonism of cAMP accumulation	-6.68 ± 0.05	[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Radioligand Binding Assay for A1AR

This protocol is used to determine the binding affinity of a test compound for the A1AR.

Objective: To determine the Ki of an unlabeled test compound by its ability to compete with a radiolabeled ligand for binding to the A1AR.

Materials:

• HEK293 cells stably expressing human A1AR (or other suitable cell line/tissue preparation, e.g., rat brain membranes).

• Radioligand: [3H]DPCPX (1,3-dipropyl-8-cyclopentylxanthine) or [125I]APNEA.[7][8]

• Unlabeled antagonist (e.g., DPCPX, XAC) for non-specific binding determination.

• Test compounds.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation fluid.

• Glass fiber filters.

• Cell harvester.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture HEK293-hA1AR cells to confluency.

  • Harvest cells and homogenize in ice-cold buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Resuspend the membrane pellet in binding buffer and determine protein concentration.

• Binding Assay:

  • In a 96-well plate, add binding buffer, a fixed concentration of radioligand (e.g., 1 nM [3H]DPCPX), and varying concentrations of the test compound.

  • For total binding, add only radioligand and buffer.

  • For non-specific binding, add radioligand, buffer, and a high concentration of an unlabeled antagonist (e.g., 10 µM DPCPX).

  • Add the cell membrane preparation to each well to initiate the binding reaction.

  • Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the reaction mixture through glass fiber filters using a cell harvester.

  • Wash the filters several times with ice-cold binding buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value from the resulting competition curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Radioligand Binding Assay

Caption: Workflow for determining A1AR antagonist binding affinity.

cAMP Functional Assay

This protocol measures the ability of an A1AR antagonist to block the agonist-induced inhibition of cAMP production.

Objective: To determine the functional potency (IC50 or Kb) of an A1AR antagonist.

Materials:

• CHO-K1 cells stably expressing human A1AR.

• A1AR agonist (e.g., NECA, CPA).

• Forskolin (to stimulate adenylyl cyclase).

• Test compounds.

• cAMP assay kit (e.g., HTRF, ELISA, or other detection method).

• Cell culture medium.

• Lysis buffer.

Procedure:

• Cell Culture and Plating:

  • Culture CHO-hA1AR cells in appropriate medium.

  • Seed the cells into a 96-well plate and allow them to attach overnight.

• Assay:

  • Wash the cells with serum-free medium.

  • Pre-incubate the cells with varying concentrations of the test antagonist for a specified time (e.g., 15-30 minutes).

  • Add a fixed concentration of an A1AR agonist (e.g., EC80 concentration of CPA) in the presence of forskolin.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• cAMP Measurement:

  • Lyse the cells according to the cAMP assay kit protocol.

  • Measure the intracellular cAMP levels using the chosen detection method.

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the antagonist concentration.

  • Determine the IC50 value from the resulting dose-response curve.

  • The antagonist's equilibrium dissociation constant (Kb) can be calculated using the Gaddum-Schild equation if a full dose-response curve to the agonist is performed in the presence of multiple antagonist concentrations.

A1AR Signaling Pathway and Antagonist Action

Caption: A1AR signaling pathway and the inhibitory action of an antagonist.

In Vivo Assessment of Cardiovascular Effects

This protocol outlines a general procedure to evaluate the in vivo efficacy of an A1AR antagonist by measuring its ability to block agonist-induced cardiovascular changes.[9]

Objective: To assess the in vivo selectivity and potency of an A1AR antagonist at A1 vs. A2 adenosine receptors.

Materials:

• Anesthetized rats or other suitable animal model.

• A1-selective agonist (e.g., R-PIA, 2-chloroadenosine).

• A2-selective agonist (e.g., NECA).

• Test antagonist.

• Anesthetic.

• Catheters for drug administration (i.v.) and blood pressure monitoring.

• Heart rate and blood pressure monitoring equipment.

Procedure:

• Animal Preparation:

  • Anesthetize the animal.

  • Insert catheters into a femoral vein for intravenous drug administration and a femoral artery for blood pressure and heart rate monitoring.

  • Allow the animal to stabilize.

• Baseline Measurements:

  • Record baseline heart rate and blood pressure.

• Agonist Challenge:

  • Administer a bolus i.v. injection of an A1-selective agonist (e.g., R-PIA) and record the resulting bradycardia (decrease in heart rate), which is an index of A1 receptor activation.

  • Administer a bolus i.v. injection of an A2-selective agonist (e.g., NECA) and record the resulting hypotension (decrease in blood pressure), which is an index of A2 receptor activation.

• Antagonist Administration:

  • Administer the test A1AR antagonist intravenously at a specific dose.

• Post-Antagonist Agonist Challenge:

  • After a suitable time for the antagonist to take effect, repeat the agonist challenges as in step 3.

• Data Analysis:

  • Compare the magnitude of the agonist-induced bradycardia and hypotension before and after antagonist administration.

  • A selective A1AR antagonist is expected to block the agonist-induced bradycardia at doses lower than those required to block hypotension.[9] Dose-response curves can be generated by testing a range of antagonist doses.

Experimental Workflow for In Vivo Cardiovascular Assessment

Caption: Workflow for in vivo evaluation of A1AR antagonists.

Conclusion

The protocols and data presented provide a framework for the preclinical evaluation of A1AR antagonists. These assays are crucial for determining the affinity, potency, and selectivity of novel compounds, which are key parameters in the drug discovery and development process. The therapeutic potential of A1AR antagonists in various diseases underscores the importance of robust and reproducible experimental methods for their characterization.

References

• 1. What are A1R antagonists and how do they work? [synapse.patsnap.com]
• 2. Small molecule allosteric modulation of the adenosine A1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uu.diva-portal.org [uu.diva-portal.org]
• 4. pbmc.ibmc.msk.ru [pbmc.ibmc.msk.ru]
• 5. Discovery of novel dual adenosine A1/A2A receptor antagonists using deep learning, pharmacophore modeling and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A1 adenosine receptor antagonists, agonists, and allosteric enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative analysis of the formation and diffusion of A1-adenosine receptor-antagonist complexes in single living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High Affinity Acylating Antagonists for the A1 Adenosine Receptor: Identification of Binding Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A1- and A2-Selective Adenosine Antagonists: In Vivo Characterization of Cardiovascular Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for A1AR Antagonist 6 Cell-Based Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The A1 adenosine receptor (A1AR) is a G protein-coupled receptor (GPCR) belonging to the P1 purinergic receptor family. It is expressed in various tissues, including the brain, heart, kidneys, and adipose tissue.[1][2] The endogenous ligand for A1AR is adenosine, a nucleoside that plays a crucial role in regulating physiological processes.[3] A1AR primarily couples to the Gi/o family of G proteins.[4][5] Activation of A1AR leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1][6] This signaling cascade ultimately modulates cellular function, such as slowing the heart rate and reducing neurotransmitter release.[3]

A1AR antagonists are compounds that block the binding of adenosine to the A1 receptor, thereby inhibiting its downstream signaling.[3] These antagonists have therapeutic potential in a variety of conditions, including heart failure, renal disease, and neurological disorders.[3][7] "A1AR antagonist 6" is a novel investigational compound designed for high potency and selectivity at the human A1AR.

These application notes provide detailed protocols for characterizing the potency and mechanism of action of A1AR antagonist 6 using relevant cell-based assays. The primary assay described is a cAMP accumulation assay, which directly measures the functional consequence of A1AR inhibition. A secondary protocol for a β-arrestin recruitment assay is also included to explore alternative signaling and receptor regulation pathways.

A1AR Signaling Pathway

Upon activation by an agonist like adenosine, the A1AR undergoes a conformational change, enabling it to activate its associated heterotrimeric Gi protein. The Gαi subunit inhibits adenylyl cyclase, reducing the conversion of ATP to cAMP. A decrease in cAMP concentration leads to reduced activity of Protein Kinase A (PKA). The Gβγ subunits can also modulate other effectors, such as ion channels. An antagonist, such as A1AR antagonist 6, competitively binds to the A1AR, preventing agonist binding and thereby blocking the initiation of this signaling cascade.

Caption: A1AR antagonist signaling pathway.

Data Presentation: A1AR Antagonist 6 Activity

The following table summarizes the quantitative data obtained for A1AR antagonist 6 from the cell-based assays described in this document. The data demonstrates the compound's potency in inhibiting A1AR signaling.

Assay Type	Cell Line	Parameter	A1AR Antagonist 6 Value
cAMP Functional Antagonist Assay	CHO-K1-hA1AR	IC50	8.2 nM
cAMP Functional Antagonist Assay	CHO-K1-hA1AR	pA2	8.1
β-Arrestin Recruitment Assay	HEK293-hA1AR-βarr2	IC50	15.5 nM
Radioligand Binding Assay	CHO-K1-hA1AR	Ki	5.1 nM

Experimental Protocols

Protocol 1: cAMP Accumulation Assay (Antagonist Mode)

This assay measures the ability of A1AR antagonist 6 to block the agonist-induced inhibition of cAMP production in cells stably expressing the human A1AR.

Materials:

• CHO-K1 cells stably expressing human A1AR (CHO-K1-hA1AR)

• Cell Culture Medium: DMEM/F12, 10% FBS, 1% Penicillin-Streptomycin, 500 µg/mL G418

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 5 mM HEPES, 0.1% BSA, pH 7.4

• Stimulation Buffer: Assay Buffer containing 100 µM IBMX (a phosphodiesterase inhibitor) and 1 µM Forskolin (an adenylyl cyclase activator)

• A1AR Agonist: N6-Cyclopentyladenosine (CPA)

• A1AR Antagonist 6

• cAMP Detection Kit (e.g., HTRF, Luminescence, or Fluorescence-based)

• White, 384-well microplates

Procedure:

• Cell Culture: Culture CHO-K1-hA1AR cells at 37°C in a humidified atmosphere of 5% CO2. Passage cells every 2-3 days.

• Cell Seeding: Harvest cells and resuspend in culture medium without G418. Seed 5,000 cells per well into a 384-well plate and incubate for 24 hours.

• Compound Preparation: Prepare serial dilutions of A1AR antagonist 6 in Assay Buffer. Prepare a stock solution of CPA in Assay Buffer.

• Assay Protocol: a. Aspirate the culture medium from the wells. b. Add 10 µL of A1AR antagonist 6 at various concentrations (or vehicle control) to the appropriate wells. c. Incubate for 20 minutes at room temperature. d. Add 10 µL of CPA at its EC80 concentration (pre-determined) in Stimulation Buffer to all wells except the basal control (which receives Stimulation Buffer only). e. Incubate for 30 minutes at room temperature. f. Lyse the cells and detect intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP detection kit.

• Data Analysis: a. Normalize the data: Set the signal from cells treated with CPA alone as 0% inhibition and the signal from the basal control as 100% inhibition. b. Plot the percentage inhibition against the logarithm of the antagonist concentration. c. Fit the data to a four-parameter logistic equation to determine the IC50 value. d. To determine the pA2 value (a measure of antagonist potency), perform Schild analysis by generating antagonist dose-response curves against increasing concentrations of the agonist.

Protocol 2: β-Arrestin 2 Recruitment Assay

This assay measures the recruitment of β-arrestin 2 to the activated A1AR, a key event in GPCR desensitization and signaling.[8][9] A split-enzyme complementation system (e.g., NanoBiT®) is used for detection.[8][10]

Materials:

• HEK293 cells stably co-expressing hA1AR fused to the large luciferase fragment (LgBiT) and β-arrestin 2 fused to the small fragment (SmBiT).

• Cell Culture Medium: DMEM, 10% FBS, 1% Penicillin-Streptomycin, appropriate selection antibiotics.

• Assay Buffer: Opti-MEM or equivalent serum-free medium.

• Luciferase Substrate (e.g., furimazine).

• A1AR Agonist: Adenosine or CPA.

• A1AR Antagonist 6.

• White, 96-well or 384-well microplates.

Procedure:

• Cell Seeding: Seed the engineered HEK293 cells into a white microplate at a density of 10,000-20,000 cells per well and incubate for 24 hours.

• Compound Addition: a. Prepare serial dilutions of A1AR antagonist 6 in Assay Buffer. b. Add the antagonist dilutions to the wells and incubate for 30 minutes at 37°C.

• Agonist Stimulation: a. Add the A1AR agonist (e.g., Adenosine at its EC80 concentration) to all wells. b. Incubate for 60-90 minutes at 37°C.

• Detection: a. Equilibrate the plate to room temperature. b. Add the luciferase substrate according to the manufacturer's protocol. c. Measure luminescence using a plate reader.

• Data Analysis: a. Calculate the percentage inhibition of the agonist-induced signal for each concentration of A1AR antagonist 6. b. Plot the data and fit to a sigmoidal dose-response curve to determine the IC50 value.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the cAMP accumulation functional assay.

Caption: Workflow for the A1AR antagonist cAMP assay.

References

• 1. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]
• 2. Quantitative analysis of the formation and diffusion of A1-adenosine receptor-antagonist complexes in single living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are A1R antagonists and how do they work? [synapse.patsnap.com]
• 4. A1 adenosine receptor-mediated PKC and p42/p44 MAPK signaling in mouse coronary artery smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. A1 adenosine receptor antagonists, agonists, and allosteric enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Frontiers | Investigation of adenosine A1 receptor-mediated β-arrestin 2 recruitment using a split-luciferase assay [frontiersin.org]
• 10. Investigation of adenosine A1 receptor-mediated β-arrestin 2 recruitment using a split-luciferase assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Models Using A1AR Antagonists

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest search, specific in vivo studies directly utilizing "A1AR antagonist 6" (also known as compound 15) are not publicly available. Therefore, these application notes and protocols are based on established in vivo models for other potent and selective A1 adenosine receptor (A1AR) antagonists, such as DPCPX and SLV320. These compounds serve as representative examples to guide the experimental design for novel A1AR antagonists like "A1AR antagonist 6".

Introduction

Adenosine A1 receptor (A1AR) antagonists are a class of compounds that block the effects of adenosine at the A1 receptor. These receptors are widely distributed throughout the body and are involved in various physiological processes, including cardiovascular function, neuronal activity, and inflammation. A1AR antagonists are being investigated for their therapeutic potential in a range of conditions, including renal dysfunction, neurodegenerative diseases, and asthma. "A1AR antagonist 6" is a potent and selective A1AR antagonist with a pIC50 of 6.38 and a pKi of 7.13. This document provides detailed application notes and protocols for the in vivo evaluation of A1AR antagonists, using data from well-characterized compounds to illustrate the methodologies.

Data Presentation: In Vivo Efficacy of Representative A1AR Antagonists

The following tables summarize quantitative data from preclinical in vivo studies of selective A1AR antagonists.

Table 1: In Vivo Models of Renal Dysfunction

Compound	Animal Model	Dosing Regimen	Key Findings	Reference
SLV320	Male Sprague-Dawley rats with 5/6 nephrectomy	10 mg/kg/day mixed with food for 12 weeks	Significantly decreased albuminuria by ~50%; Normalized cardiac collagen I+III content. No effect on blood pressure.	[1][2]
DPCPX	Nude mice with renal cell carcinoma xenografts	Not specified	Inhibited tumor growth in vivo.	[3]

Table 2: In Vivo Models of Neurological Disorders

Compound	Animal Model	Dosing Regimen	Key Findings	Reference
DPCPX	Mice with middle cerebral artery occlusion (MCAO)	0.1 mg/kg, intraperitoneally, once daily	Increased cellular proliferation in the subventricular zone; Ameliorated motor and memory deficits.	[4]
DPCPX	C57BL/6 mice	Daily injections for 9 days	Did not significantly alter spatial learning and memory.	[5]
Rolofylline	Proaggregant Tau transgenic mice (model for Tauopathies)	Oral administration for 2 weeks	Restored spatial memory deficits and normalized basic synaptic transmission.	[6]

Table 3: In Vivo Models of Cardiovascular Function

Compound	Animal Model	Dosing Regimen	Key Findings	Reference
DPCPX	Wild-type, A2AAR-/-, A2BAR-/- mice	1 mg/kg, intraperitoneally	Attenuated adenosine-induced bradycardia.	[7][8][9]

Experimental Protocols

Protocol 1: Evaluation of an A1AR Antagonist in a Rat Model of Chronic Renal Failure

This protocol is based on studies using the A1AR antagonist SLV320 in a 5/6 nephrectomy rat model.[1][2]

1. Animal Model:

• Species: Male Sprague-Dawley rats.

• Model Induction: 5/6 nephrectomy (5/6 NX) is performed to induce chronic renal failure. This is a surgical procedure involving the removal of two-thirds of one kidney and the entire contralateral kidney. Sham-operated animals undergo the same surgical procedures without the removal of kidney tissue.

2. Dosing and Administration:

• Compound: A1AR antagonist (e.g., SLV320).

• Dose: 10 mg/kg/day.

• Route of Administration: Mixed with food. This allows for chronic, non-invasive administration.

• Treatment Duration: 12 weeks.

3. Experimental Groups:

• Group 1: 5/6 NX + Vehicle (standard food).

• Group 2: 5/6 NX + A1AR antagonist (10 mg/kg/day in food).

• Group 3: Sham + Vehicle.

• Group 4: Sham + A1AR antagonist.

4. Outcome Measures:

• Renal Function:

  • Measure albuminuria and glomerular filtration rate (GFR) at baseline and at the end of the study.

• Cardiovascular Parameters:

  • Monitor blood pressure throughout the 12-week study period.

• Histology and Immunohistochemistry:

  • At the end of the study, collect heart and kidney tissues for histological analysis of fibrosis (e.g., Masson's trichrome staining) and immunohistochemical analysis of collagen I and III.

• Blood Chemistry:

  • Analyze plasma levels of creatinine kinase (CK), alanine aminotransferase (ALT), and aspartate aminotransferase (AST).

Protocol 2: Assessment of an A1AR Antagonist in a Mouse Model of Ischemic Stroke

This protocol is adapted from studies using the A1AR antagonist DPCPX in a mouse model of middle cerebral artery occlusion (MCAO).[4]

1. Animal Model:

• Species: Mice.

• Model Induction: Middle cerebral artery occlusion (MCAO) is performed to induce focal cerebral ischemia.

2. Dosing and Administration:

• Compound: A1AR antagonist (e.g., DPCPX).

• Dose: 0.1 mg/kg.

• Route of Administration: Intraperitoneal (i.p.) injection.

• Treatment Schedule: Once daily, starting from the day of MCAO until euthanasia.

3. Experimental Groups:

• Group 1: MCAO + Vehicle (e.g., saline).

• Group 2: MCAO + A1AR antagonist (0.1 mg/kg, i.p.).

• Group 3: Sham + Vehicle.

• Group 4: Sham + A1AR antagonist.

4. Outcome Measures:

• Behavioral Tests:

  • Conduct tests to assess motor function and memory deficits at various time points post-MCAO.

• In Vivo Imaging:

  • Utilize Positron Emission Tomography (PET) imaging with tracers like [18F]FLT to assess cellular proliferation in the brain.

• Immunohistochemistry:

  • At the end of the study, perfuse the animals and collect brain tissue.

  • Perform immunohistochemical staining to evaluate neurogenesis, neuronal differentiation, and astrocytic differentiation in the ischemic areas.

Mandatory Visualizations

Signaling Pathway

Caption: A1AR Signaling Pathway and Antagonism.

Experimental Workflow

Caption: General Experimental Workflow for In Vivo Studies.

References

• 1. The adenosine A1 receptor antagonist SLV320 reduces myocardial fibrosis in rats with 5/6 nephrectomy without affecting blood pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The adenosine A1 receptor antagonist SLV320 reduces myocardial fibrosis in rats with 5/6 nephrectomy without affecting blood pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Adenosine A1 Receptor Antagonist DPCPX Inhibits Tumor Progression via the ERK/JNK Pathway in Renal Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chronic treatment with adenosine A1 receptor antagonist promotes neurogenesis and improves outcome after cerebral ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of chronic administration of adenosine A1 receptor agonist and antagonist on spatial learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Adenosine A1 receptor antagonist rolofylline alleviates axonopathy caused by human Tau ΔK280 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective Deletion of the A1 Adenosine Receptor Abolishes Heart-Rate Slowing Effects of Intravascular Adenosine In Vivo | PLOS One [journals.plos.org]
• 8. Selective deletion of the A1 adenosine receptor abolishes heart-rate slowing effects of intravascular adenosine in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective Deletion of the A1 Adenosine Receptor Abolishes Heart-Rate Slowing Effects of Intravascular Adenosine In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A1AR Antagonist 6 Radioligand Binding Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The A1 adenosine receptor (A1AR), a member of the G protein-coupled receptor (GPCR) family, is a critical regulator in various physiological processes, including cardiovascular function, neuronal activity, and inflammation. Its modulation presents a promising therapeutic avenue for a range of disorders. "A1AR antagonist 6," also identified as compound 15 in scientific literature, has emerged as a potent and selective antagonist for this receptor.[1] This document provides a detailed protocol for a radioligand binding assay to characterize the interaction of "A1AR antagonist 6" and other investigational compounds with the A1AR.

A1AR Signaling Pathway

Activation of the A1AR by its endogenous ligand, adenosine, initiates a signaling cascade through its coupling to Gi/o proteins. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally, A1AR activation can modulate ion channel activity and other signaling pathways, such as the phospholipase C (PLC) pathway.

Caption: A1AR Signaling Pathway.

Quantitative Data for A1AR Antagonist 6

The following table summarizes the known binding affinity of "A1AR antagonist 6" for the human A1 adenosine receptor. This data is derived from competitive radioligand binding assays.

Compound	Target	pIC50	pKi	Reference
A1AR antagonist 6 (compound 15)	Human A1AR	6.38	7.13	[1]
A1AR antagonist 6 (compound 15)	Human A2AAR	<4	-	[2]

Experimental Protocol: A1AR Radioligand Binding Assay

This protocol describes a competitive binding assay using a radiolabeled antagonist, such as [³H]DPCPX (8-Cyclopentyl-1,3-dipropylxanthine), to determine the binding affinity of "A1AR antagonist 6" or other test compounds for the A1AR.

Materials and Reagents

• Membranes: Cell membranes prepared from a cell line stably expressing the human A1 adenosine receptor (e.g., CHO or HEK293 cells).

• Radioligand: [³H]DPCPX (specific activity ~120 Ci/mmol).

• Unlabeled Antagonist: A1AR antagonist 6 (or other test compounds).

• Non-specific Binding Control: A high concentration of a known A1AR antagonist, such as DPCPX (10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass Fiber Filters (e.g., Whatman GF/B), pre-soaked in 0.5% polyethyleneimine (PEI).

• 96-well plates.

• Filtration apparatus.

• Scintillation counter.

Experimental Workflow

Caption: Experimental Workflow for Radioligand Binding Assay.

Step-by-Step Protocol

• Membrane Preparation:

  • Culture cells expressing the human A1AR to a high density.

  • Harvest the cells and wash with ice-cold phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in ice-cold lysis buffer (e.g., 5 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Homogenize the cell suspension using a Dounce homogenizer or similar device.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove nuclei and unbroken cells.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g for 30 minutes at 4°C) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh assay buffer and repeating the high-speed centrifugation.

  • Resuspend the final membrane pellet in assay buffer and determine the protein concentration using a standard method (e.g., BCA assay).

  • Store the membrane aliquots at -80°C until use.

• Assay Procedure:

  • On the day of the experiment, thaw the membrane aliquots on ice. Dilute the membranes to the desired concentration in ice-cold assay buffer.

  • Prepare serial dilutions of "A1AR antagonist 6" or other test compounds in the assay buffer.

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: Add assay buffer.

    • Non-specific Binding: Add a saturating concentration of a known unlabeled A1AR antagonist (e.g., 10 µM DPCPX).

    • Test Compound: Add the desired concentration of "A1AR antagonist 6" or other test compounds.

  • Add the radioligand ([³H]DPCPX) to all wells at a final concentration close to its Kd (typically 0.5-2 nM).

  • Initiate the binding reaction by adding the diluted cell membranes to each well (typically 20-50 µg of protein per well).

  • Incubate the plate at room temperature (e.g., 25°C) for 60-90 minutes with gentle agitation to reach equilibrium.

• Filtration and Washing:

  • Terminate the incubation by rapid filtration through glass fiber filters pre-soaked in 0.5% PEI using a cell harvester.

  • Quickly wash the filters three to four times with ice-cold wash buffer to remove unbound radioligand.

• Detection and Data Analysis:

  • Transfer the filters to scintillation vials.

  • Add scintillation cocktail to each vial and allow them to equilibrate in the dark.

  • Measure the radioactivity (in counts per minute, CPM) in each vial using a scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding (CPM in the presence of excess unlabeled antagonist) from the total binding (CPM in the absence of competing ligand).

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by fitting the data to a sigmoidal dose-response curve using a non-linear regression analysis software (e.g., GraphPad Prism).

    • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation:

      • Ki = IC50 / (1 + [L]/Kd)

      • Where [L] is the concentration of the radioligand used in the assay and Kd is the dissociation constant of the radioligand for the receptor.

Conclusion

This document provides a comprehensive guide for performing a radioligand binding assay to characterize the interaction of "A1AR antagonist 6" with the A1 adenosine receptor. The provided protocol is a representative method and may require optimization depending on the specific laboratory conditions and reagents used. Accurate determination of the binding affinity of novel compounds is a crucial step in the drug discovery process, enabling the identification and characterization of potent and selective A1AR modulators.

References

• 1. 8-Cyclopentyl-1,3-dipropylxanthine (DPCPX)--a selective high affinity antagonist radioligand for A1 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Helix encoder: a compound-protein interaction prediction model specifically designed for class A GPCRs [frontiersin.org]

Application Notes and Protocols: Studying Microglia Activation with an Adenosine Receptor Antagonist

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the use of a specific A2A adenosine receptor (A2AAR) antagonist, referred to as compound 6 in a key study, to investigate microglia activation and neuroinflammation. While the initial topic specified an "A1AR antagonist 6," a thorough literature review identified "compound 6" as a potent A2AAR antagonist investigated in the context of microglia activation, often in conjunction with A1AR modulators. This document will focus on this compound and its application, providing clarity on its mechanism and a framework for its experimental use.

Introduction

Microglia, the resident immune cells of the central nervous system (CNS), play a crucial role in brain homeostasis and pathology. Their activation is a hallmark of neuroinflammation, a process implicated in various neurodegenerative diseases. Adenosine, a key neuromodulator, regulates microglial function through its interaction with four receptor subtypes: A1, A2A, A2B, and A3. The A1 adenosine receptor (A1AR) and the A2A adenosine receptor (A2AAR) are of particular interest in the context of neuroinflammation. While A1AR activation is generally considered neuroprotective, A2AAR activation is often associated with pro-inflammatory responses and neurodegeneration.[1]

This document details the application of a selective A2AAR antagonist, compound 6 , for studying and modulating microglia activation. We will provide an overview of the relevant signaling pathways, detailed experimental protocols, and quantitative data from a key study demonstrating its efficacy.

Signaling Pathways

The activation of microglia is a complex process involving multiple signaling cascades. Adenosine receptors play a significant modulatory role in this process. The following diagram illustrates the general signaling pathways of A1AR and A2AAR in microglia.

References

• 1. Combined Therapy of A1AR Agonists and A2AAR Antagonists in Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of A1AR Antagonist DPCPX in Primary Neuronal Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction

The A1 adenosine receptor (A1AR) is a G-protein coupled receptor predominantly expressed in the central nervous system, including the cortex, hippocampus, and cerebellum.[1] These receptors are crucial regulators of neuronal activity. Activation of A1ARs by endogenous adenosine typically leads to inhibitory effects, such as neuronal hyperpolarization and suppression of excitatory neurotransmission, primarily by reducing glutamate release.[2][3][4] This is achieved through the inhibition of adenylyl cyclase, activation of potassium channels, and inhibition of calcium channels.[5][6]

Antagonists of the A1AR block these inhibitory effects, leading to increased neuronal excitability and neurotransmitter release.[5] This makes them valuable tools for studying neuronal function and potential therapeutic agents for neurological disorders. This document provides detailed application notes and protocols for the use of a representative A1AR antagonist, DPCPX (8-Cyclopentyl-1,3-dipropylxanthine), in primary neuronal cultures. While the user requested information on "A1AR antagonist 6," this specific compound could not be identified in the public domain. Therefore, the well-characterized and selective A1AR antagonist DPCPX will be used as a proxy for "A1AR antagonist 6" throughout this document.

Data Presentation: Quantitative Effects of DPCPX

The following tables summarize the quantitative data on the effects of the A1AR antagonist DPCPX in neuronal preparations.

Table 1: Receptor Binding Affinity of DPCPX

Receptor Subtype	Ki (nM)	Species	Reference
Human A1	3.9	Human
Human A2A	130	Human
Human A2B	50	Human
Human A3	4000	Human

Table 2: Functional Effects of DPCPX in Neuronal Preparations

Experimental Model	Measured Parameter	DPCPX Concentration	Observed Effect	Reference
Rat Hippocampal Slices	Population EPSP Slope	1 nM - 1 µM	Concentration-dependent increase	[7]
Rat Hippocampal Slices	Population Spike Amplitude	1 nM - 1 µM	Concentration-dependent increase	[7]
Rat Cerebrocortical Synaptosomes	K+-evoked Glutamate Release (inhibited by CCPA)	100 nM	Abolished the inhibitory effect of the A1R agonist CCPA	[8][9]
Rat Hippocampal CA2 Neurons	Evoked Synaptic Transmission Amplitude	Not specified	Increased amplitude	[10]
Rat Hippocampal CA2 Neurons	Postsynaptic AMPA Currents	Not specified	Increased currents	[10]
Mouse Behavioral Tests (FST and TST)	Immobility Time	2 and 4 mg/kg	Significant reduction, indicating antidepressant-like activity	[11]

Experimental Protocols

Preparation of Primary Cortical Neuron Cultures

This protocol describes the preparation of primary cortical neurons from embryonic mice or rats.

Materials:

• Timed-pregnant mouse (E15.5) or rat

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Neurobasal Medium

• B-27 Supplement

• GlutaMAX

• Trypsin-EDTA

• DNase I

• Poly-L-lysine or Poly-D-lysine

• Laminin

• Sterile dissection tools

• Sterile conical tubes and culture plates/coverslips

Procedure:

• Coat culture surfaces (plates or coverslips) with poly-L-lysine (10 µg/mL in sterile water) overnight at 37°C. For enhanced attachment and neurite outgrowth, a subsequent coating with laminin (5 µg/mL in PBS) for at least 2 hours at 37°C is recommended.

• Euthanize the pregnant animal according to approved institutional guidelines.

• Dissect the embryos and place them in ice-cold Hanks' Balanced Salt Solution (HBSS).

• Under a dissecting microscope, carefully remove the brains and dissect the cerebral cortices.[12]

• Remove the meninges and mince the cortical tissue into small pieces.

• Transfer the tissue to a conical tube and incubate with 0.25% trypsin-EDTA and DNase I (100 µg/ml) at 37°C for 15 minutes.[13]

• Stop the trypsinization by adding DMEM with 10% FBS.

• Gently triturate the tissue with a fire-polished Pasteur pipette until a single-cell suspension is obtained.[2]

• Centrifuge the cell suspension at 300 x g for 5 minutes.[13]

• Resuspend the cell pellet in Neurobasal medium supplemented with B-27 and GlutaMAX.

• Determine cell viability and density using a hemocytometer and Trypan Blue exclusion.

• Plate the neurons at the desired density (e.g., 5 x 10^4 cells/well for a 24-well plate) onto the pre-coated culture surfaces.

• Incubate the cultures at 37°C in a humidified atmosphere of 5% CO2.

• After 24 hours, perform a half-medium change and continue to do so every 2-3 days.

Application of A1AR Antagonist (DPCPX)

Materials:

• DPCPX (stock solution typically prepared in DMSO)

• Primary neuronal cultures

• Culture medium

Procedure:

• Prepare a stock solution of DPCPX in DMSO (e.g., 10 mM). Store at -20°C.

• On the day of the experiment, dilute the DPCPX stock solution in pre-warmed culture medium to the desired final concentrations. Ensure the final DMSO concentration is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

• Remove the existing medium from the neuronal cultures and replace it with the medium containing the desired concentration of DPCPX.

• Incubate the cells for the desired period, depending on the specific assay being performed.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of viable cells.

Materials:

• Primary neuronal cultures treated with DPCPX

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plate reader

Procedure:

• After treating the neurons with DPCPX for the desired time, add MTT solution to each well to a final concentration of 0.5 mg/mL.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the untreated control.

Immunocytochemistry

This protocol allows for the visualization of specific proteins within the cultured neurons.

Materials:

• Primary neuronal cultures on coverslips

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% normal goat serum and 1% BSA in PBS)

• Primary antibodies (e.g., anti-MAP2 for neurons, anti-GFAP for astrocytes)

• Fluorophore-conjugated secondary antibodies

• DAPI (for nuclear staining)

• Mounting medium

• Fluorescence microscope

Procedure:

• Fix the cells with 4% PFA for 15-20 minutes at room temperature.[14]

• Wash the cells three times with PBS.

• Permeabilize the cells with permeabilization buffer for 10 minutes.[14]

• Wash three times with PBS.

• Block non-specific antibody binding with blocking buffer for 1 hour at room temperature.

• Incubate with primary antibodies diluted in blocking buffer overnight at 4°C.

• Wash three times with PBS.

• Incubate with fluorophore-conjugated secondary antibodies and DAPI diluted in blocking buffer for 1-2 hours at room temperature, protected from light.

• Wash three times with PBS.

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize and capture images using a fluorescence microscope.

Calcium Imaging

This protocol measures changes in intracellular calcium concentration, a key indicator of neuronal activity.

Materials:

• Primary neuronal cultures on glass-bottom dishes or coverslips

• Calcium indicator dye (e.g., Fluo-4 AM)

• Pluronic F-127

• HBSS or artificial cerebrospinal fluid (aCSF)

• Fluorescence microscope with a calcium imaging setup

Procedure:

• Prepare a loading solution of the calcium indicator dye (e.g., 2 µM Fluo-4 AM) with a small amount of Pluronic F-127 (e.g., 0.02%) in HBSS or aCSF.

• Replace the culture medium with the loading solution and incubate the cells for 30-45 minutes at 37°C.

• Wash the cells with fresh HBSS or aCSF and allow them to de-esterify for at least 30 minutes.

• Mount the dish/coverslip on the fluorescence microscope.

• Acquire baseline fluorescence images.

• Apply DPCPX and any stimulating agents (e.g., glutamate, KCl) while continuously recording fluorescence images.

• Analyze the changes in fluorescence intensity over time to determine changes in intracellular calcium levels.

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of the electrical properties of individual neurons.

Materials:

• Primary neuronal cultures

• Patch-clamp rig (microscope, micromanipulator, amplifier, data acquisition system)

• Borosilicate glass capillaries for patch pipettes

• External solution (aCSF)

• Internal solution (pipette solution)

• DPCPX

Procedure:

• Place the culture dish on the stage of the microscope and perfuse with aCSF.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ.

• Fill the pipette with the internal solution.

• Under visual guidance, approach a neuron with the patch pipette and form a high-resistance (GΩ) seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Record baseline synaptic activity (e.g., spontaneous or evoked excitatory postsynaptic currents, EPSCs).

• Bath-apply DPCPX at the desired concentration and record the changes in synaptic activity.

• Analyze parameters such as the frequency, amplitude, and kinetics of synaptic currents.

Signaling Pathways and Experimental Workflows

A1AR Signaling Pathway

The A1 adenosine receptor is coupled to inhibitory G-proteins (Gi/o). Upon activation by adenosine, the subsequent signaling cascade leads to the inhibition of adenylyl cyclase, which reduces intracellular cyclic AMP (cAMP) levels. Additionally, the βγ subunits of the G-protein can directly activate G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to potassium efflux and hyperpolarization of the neuronal membrane. A1AR activation also inhibits voltage-gated calcium channels, which reduces calcium influx and consequently decreases the release of neurotransmitters such as glutamate.

Caption: A1AR signaling pathway and the inhibitory action of DPCPX.

Experimental Workflow for Assessing DPCPX Effects

The following diagram illustrates a typical experimental workflow for investigating the effects of an A1AR antagonist in primary neuronal cultures.

Caption: General experimental workflow for studying A1AR antagonists.

Logical Relationship of A1AR Antagonism on Neuronal Activity

This diagram illustrates the logical cascade of events following the application of an A1AR antagonist to primary neuronal cultures.

Caption: Logical flow of A1AR antagonist action on neurons.

References

• 1. Protocol for calcium imaging of dorsal and ventral CA1 neurons in head-fixed mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. karger.com [karger.com]
• 4. Protocol for the Primary Culture of Cortical and Hippocampal neurons [gladstone.org]
• 5. Protocol for calcium imaging and analysis of hippocampal CA1 activity evoked by non-spatial stimuli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Immunocytochemistry with Primary Cultured Hippocampal Neurons [protocols.io]
• 7. Age-dependence of effects of A1 adenosine receptor antagonism in rat hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of adenosine A1 and A2A receptor activation on the evoked release of glutamate from rat cerebrocortical synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of adenosine A1 and A2A receptor activation on the evoked release of glutamate from rat cerebrocortical synaptosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Adenosine A1 receptor antagonist-induced facilitation of postsynaptic AMPA currents in pyramidal neurons of the rat hippocampal CA2 area - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DPCPX, a selective adenosine A1 receptor antagonist, enhances the antidepressant-like effects of imipramine, escitalopram, and reboxetine in mice behavioral tests - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Preparation of Primary Cortical Neuron Cultures and a Practical Application Using Immunofluorescent Cytochemistry | Springer Nature Experiments [experiments.springernature.com]
• 13. Primary Culture of Cortical Neurons [bio-protocol.org]
• 14. Immunocytochemistry | Thermo Fisher Scientific - CL [thermofisher.com]

Application Notes and Protocols for the Administration of an A1AR Antagonist in Rodent Models

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the administration and study of a representative Adenosine A1 receptor (A1AR) antagonist, 8-cyclopentyl-1,3-dipropylxanthine (CPX/DPCPX), in rodent models. The protocols and data presented are synthesized from established research to ensure reproducibility and accuracy.

Introduction

Adenosine A1 receptor antagonists are a class of compounds that block the action of adenosine at the A1 receptor. These receptors are widely distributed throughout the body, including the brain, heart, and kidneys, and are involved in various physiological processes.[1][2] A1AR antagonists have therapeutic potential in a range of conditions, including cardiovascular diseases, neurological disorders, and renal dysfunction.[1][3][4] This document outlines key experimental protocols and data for the use of a selective A1AR antagonist, CPX/DPCPX, in rodent models to investigate its pharmacological effects.

Quantitative Data Summary

The following tables summarize quantitative data from studies involving the administration of the A1AR antagonist CPX/DPCPX in rodent models.

Table 1: Dosing and Administration of CPX/DPCPX in Mice

Parameter	Details	Reference
Animal Model	Male C57BL/6 mice	[5][6]
Compound	8-cyclopentyl-1,3-dipropylxanthine (CPX)	[5][6]
Dose Range	0.2, 0.5, and 1.0 mg/kg	[6]
Route of Administration	Intraperitoneal (i.p.) injection	[5][6]
Vehicle	20:80 (v/v) mixture of Alkamuls EL-620 and saline	[5][6][7]
Treatment Regimen	Once daily for 9 days	[5][6]
Observed Effects	Chronic administration had a pronounced anticonvulsive effect against NMDA-evoked seizures.[5] In contrast to acute administration, chronic treatment was procognitive.[7]

Table 2: Pharmacodynamic Parameters of an A1AR Antagonist in Rats

Parameter	Details	Reference
Animal Model	Wistar rats	[8]
Compound	8-cyclopentyltheophylline (CPT)	[8][9]
Administration	Steady-state infusion	[8][9]
Effect Measured	Antagonism of CPA-induced reduction in heart rate	[8][9]
EC50	3.7 ± 0.3 ng/mL	[8][9]
Hill Factor	3.1 ± 0.1	[8][9]

Signaling Pathway

The A1 adenosine receptor is a G-protein coupled receptor (GPCR). Its activation by adenosine typically leads to inhibitory effects on neurotransmission. A1AR antagonists, by blocking adenosine binding, prevent these downstream signaling events.

A1AR antagonist blocking the signaling cascade.

Experimental Protocols

Protocol 1: Chronic Administration of an A1AR Antagonist in Mice to Evaluate Effects on Seizure Susceptibility

Objective: To assess the effect of chronic A1AR antagonist administration on N-methyl-D-aspartate (NMDA)-induced seizures in mice.

Materials:

• Male C57BL/6 mice (approximately 30 g)[5]

• 8-cyclopentyl-1,3-dipropylxanthine (CPX)[5]

• N-methyl-D-aspartate (NMDA)[5]

• Vehicle: 20:80 mixture of Alkamuls EL-620 and saline[5]

• Buffered saline (pH 7.4)[5]

• 25 gauge needles[5]

• Standard animal housing and observation equipment

Procedure:

• Drug Preparation:

  • Dissolve CPX in the Alkamuls EL-620/saline vehicle to a final concentration for a 1.0 mg/kg dose in an injection volume of 0.15 mL.[5]

  • Dissolve NMDA in buffered saline (pH 7.4).[5]

• Animal Groups:

  • Divide animals into a control group (vehicle) and a treatment group (CPX), with 20 animals per group.[5]

• Administration:

  • Administer either 1.0 mg/kg CPX or vehicle via intraperitoneal (i.p.) injection once daily for 9 consecutive days.[5]

• Washout Period:

  • Following the 9-day treatment period, leave the animals for a 2-day injection-free washout period.[5]

• Seizure Induction:

  • After the washout period, administer a single i.p. injection of 60 mg/kg NMDA to all animals.[5]

• Observation and Data Collection:

  • Observe the animals for clonic/tonic seizures and mortality for at least 3 hours post-NMDA injection.[5]

  • Record the incidence and latency of seizures and the mortality rate in each group.

Protocol 2: Evaluation of Spatial Learning and Memory Following Chronic A1AR Antagonist Administration

Objective: To determine the impact of chronic A1AR antagonist administration on spatial memory acquisition using the Morris water maze test.

Materials:

• Male C57BL/6 mice[6]

• 8-cyclopentyl-1,3-dipropylxanthine (CPX)[6]

• Vehicle: 20:80 (v/v) mixture of Alkamuls EL-620 and phosphate-buffered saline[6]

• Morris water maze apparatus

• Data acquisition and analysis software

Procedure:

• Drug Preparation:

  • Prepare CPX solutions in the vehicle for doses of 0.2, 0.5, and 1.0 mg/kg.[6]

• Animal Groups:

  • Establish treatment groups for each dose of CPX and a vehicle control group (n=10 per group).[6]

• Administration Regimen:

  • Administer the assigned treatment (CPX dose or vehicle) via i.p. injection once daily for 9 days.[6]

  • Injections are given 1 hour after each daily water maze trial.[6]

• Morris Water Maze Task:

  • Conduct the Morris water maze test concurrently with the drug administration period.

  • For each trial, record the escape latency (time to find the hidden platform) and the path length.

• Data Analysis:

  • Analyze the escape latency and path length across the training days to assess learning and memory acquisition.

  • Compare the performance of the CPX-treated groups to the vehicle control group.

Experimental Workflow

The following diagram illustrates a general workflow for investigating the effects of an A1AR antagonist in a rodent model.

General workflow for A1AR antagonist studies.

References

• 1. What are A1R antagonists and how do they work? [synapse.patsnap.com]
• 2. Focusing on Adenosine Receptors as a Potential Targeted Therapy in Human Diseases [mdpi.com]
• 3. Selectivity is species-dependent: Characterization of standard agonists and antagonists at human, rat, and mouse adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Chronic adenosine A1 receptor agonist and antagonist: effect on receptor density and N-methyl-D-aspartate induced seizures in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of chronic administration of adenosine A1 receptor agonist and antagonist on spatial learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chronic administration of selective adenosine A1 receptor agonist or antagonist in cerebral ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modelling of the pharmacodynamic interaction of an A1 adenosine receptor agonist and antagonist in vivo: N6-cyclopentyladenosine and 8-cyclopentyltheophylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Modelling of the pharmacodynamic interaction of an A1 adenosine receptor agonist and antagonist in vivo: N6-cyclopentyladenosine and 8-cyclopentyltheophylline - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocols: Analysis of A1AR Antagonist 6 Dose-Response Curve

This document provides detailed protocols and application notes for characterizing the dose-response relationship of "A1AR antagonist 6," a selective antagonist of the A1 Adenosine Receptor (A1AR). These guidelines are intended for researchers, scientists, and drug development professionals working on A1AR pharmacology.

Introduction

The A1 Adenosine Receptor (A1AR) is a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological processes, particularly in the cardiovascular and central nervous systems.[1][2][3] Upon activation by its endogenous ligand, adenosine, the A1AR couples to inhibitory G proteins (Gi/o), leading to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of various ion channels.[4][5][6] A1AR antagonists block these effects and have therapeutic potential in conditions such as heart failure, renal disease, and neurological disorders.[7][8][9]

This document outlines the experimental procedures for determining the potency and efficacy of "A1AR antagonist 6" through in vitro dose-response curve analysis. The primary methods described are a competitive radioligand binding assay and a functional cAMP accumulation assay.

Signaling Pathway

Activation of the A1AR by an agonist initiates a signaling cascade that primarily involves the inhibition of adenylyl cyclase, leading to a reduction in intracellular cAMP. The receptor can also activate phospholipase C (PLC) and modulate calcium and potassium channels.[1][4] A1AR antagonists, such as "A1AR antagonist 6," competitively bind to the receptor, preventing agonist-mediated signaling.

References

• 1. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]
• 2. A1 Adenosine Receptor Activation Modulates Central Nervous System Development and Repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Adenosine A1 and A2A Receptors in the Brain: Current Research and Their Role in Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Adenosine Receptors: Expression, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. What are A1R antagonists and how do they work? [synapse.patsnap.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. A1 adenosine receptor antagonists, agonists, and allosteric enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A1AR Antagonist 6

Welcome to the technical support center for A1AR Antagonist 6. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common solubility challenges encountered during experiments with this and similar compounds. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions and detailed protocols to help you achieve successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of a compound like A1AR Antagonist 6?

A1: A1AR antagonists, particularly those based on xanthine and other heteroaromatic scaffolds, are often poorly soluble in aqueous solutions.[1][2] This is typically due to their hydrophobic and rigid chemical structures. While they may be sparingly soluble in aqueous buffers, they generally exhibit better solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol.[3][4]

Q2: I'm observing precipitation when I dilute my DMSO stock solution of A1AR Antagonist 6 into an aqueous buffer. What can I do to prevent this?

A2: This is a common issue known as "crashing out" that occurs when a compound that is soluble in an organic solvent is introduced into a less favorable aqueous environment.[3][5] Here are several strategies to address this:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your working solution is as low as possible (typically ≤ 0.1%) to avoid solvent effects in biological assays.[3]

• Use Intermediate Dilutions: Instead of diluting directly from a high-concentration DMSO stock, create intermediate dilutions in DMSO first. Then, add the intermediate dilution to your aqueous buffer while vortexing to ensure rapid dispersion.[3][6]

• Gentle Warming: Gently warming the aqueous buffer (e.g., to 37°C) before adding the compound can sometimes improve solubility. However, be cautious as heat can degrade some compounds.[3]

• Sonication: A brief period of sonication in a water bath can help break up precipitate and aid in dissolution.[3][7]

Q3: Are there alternative solvents or formulation strategies I can use to improve the solubility of A1AR Antagonist 6?

A3: Yes, several techniques can be employed to enhance the solubility of poorly soluble compounds.[7][8][9] These can be categorized into physical and chemical modifications:

• Co-solvents: Using a mixture of solvents can improve solubility. For example, a small percentage of ethanol or polyethylene glycol (PEG) can be used in combination with an aqueous buffer.[6][9]

• pH Adjustment: If A1AR Antagonist 6 has ionizable groups, adjusting the pH of the buffer can significantly improve its solubility. Weakly acidic compounds are more soluble at a pH above their pKa, while weakly basic compounds are more soluble below their pKa.[3][6]

• Complexation: Using agents like cyclodextrins can form inclusion complexes with the compound, enhancing its aqueous solubility.[7]

• Solid Dispersions: For more advanced applications, creating a solid dispersion of the compound in a hydrophilic polymer can improve its dissolution rate and bioavailability.[7][8]

Troubleshooting Guide

If you are experiencing solubility issues with A1AR Antagonist 6, follow this step-by-step guide to identify and resolve the problem.

Problem: Precipitate Observed in Aqueous Solution

Potential Cause	Suggested Solution
Concentration Exceeds Solubility Limit	Decrease the final concentration of the compound in your working solution. Determine the kinetic and thermodynamic solubility to understand the compound's limits.
Inappropriate Solvent	While DMSO is common, other organic solvents like DMF or ethanol might be more suitable for initial stock preparation. Test solubility in a small panel of solvents.
Incorrect Dilution Method	Always add the DMSO stock to the aqueous buffer, not the other way around. Ensure rapid mixing during this step.[3]
pH of the Buffer	If the compound is ionizable, the buffer pH may not be optimal. Test solubility in a range of pH buffers to find the ideal condition.[6]
Compound Degradation	Ensure the compound is stable under your experimental conditions (light, temperature, pH).

Experimental Protocols

Protocol 1: Kinetic Solubility Assay

This method is used for rapid determination of solubility, often in early-stage drug discovery, and involves adding a DMSO solution of the compound to an aqueous buffer.[10][11]

Methodology:

• Stock Solution Preparation: Prepare a high-concentration stock solution of A1AR Antagonist 6 in 100% DMSO (e.g., 10 mM).

• Serial Dilution: Create a series of dilutions from the stock solution in DMSO.

• Addition to Buffer: Add a small, fixed volume of each DMSO dilution to a larger volume of your aqueous buffer (e.g., PBS, pH 7.4) in a 96-well plate. The final DMSO concentration should be kept constant and low (e.g., 1%).

• Incubation: Shake the plate at room temperature for a set period (e.g., 2 hours).[10]

• Precipitate Detection: Measure the turbidity of each well using a nephelometer or a plate reader that can detect light scattering. The concentration at which a significant increase in turbidity is observed is the kinetic solubility.

Protocol 2: Thermodynamic Solubility Assay (Shake-Flask Method)

This method measures the equilibrium solubility of a compound and is considered the gold standard.[12][13]

Methodology:

• Compound Addition: Add an excess amount of solid A1AR Antagonist 6 to a vial containing a known volume of the aqueous buffer.

• Equilibration: Seal the vial and agitate it in a temperature-controlled shaker or water bath for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[12]

• Phase Separation: After equilibration, allow the solution to stand, then collect the supernatant. It is crucial to separate the undissolved solid from the solution by centrifugation followed by filtration through a 0.22 µm filter.[4][12]

• Concentration Analysis: Determine the concentration of A1AR Antagonist 6 in the clear filtrate using a suitable analytical method, such as HPLC-UV or LC-MS.

• Confirmation: To confirm equilibrium was reached, it's good practice to measure the concentration at multiple time points (e.g., 24 and 48 hours) to ensure it has plateaued.[6]

Solubility Data Comparison

The choice between kinetic and thermodynamic solubility assays depends on the stage of research.[13]

Parameter	Kinetic Solubility	Thermodynamic Solubility
Starting Material	Compound dissolved in organic solvent (e.g., DMSO)	Solid (crystalline or amorphous) compound
Equilibration Time	Short (e.g., 1-2 hours)	Long (e.g., 24-72 hours)
Throughput	High	Low
Typical Use	Early discovery, high-throughput screening	Lead optimization, pre-formulation
Information Provided	Apparent solubility under non-equilibrium conditions	True equilibrium solubility

Visual Guides

A1 Adenosine Receptor (A1AR) Signaling Pathway

The A1AR is a G protein-coupled receptor (GPCR) that primarily couples to Gi/o proteins.[14][15][16] Upon activation by an agonist, it inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP.[15][17] It can also activate other pathways, such as the phospholipase C (PLC) and mitogen-activated protein kinase (MAPK) pathways.[16][18] An antagonist like A1AR Antagonist 6 would block these effects.

References

• 1. Progress in the Pursuit of Therapeutic Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potent adenosine A1 and A2A receptors antagonists: recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. Solubility enhancement techniques- a review on conventional and novel approaches [wisdomlib.org]
• 8. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijmsdr.org [ijmsdr.org]
• 10. enamine.net [enamine.net]
• 11. sygnaturediscovery.com [sygnaturediscovery.com]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 14. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]
• 15. mdpi.com [mdpi.com]
• 16. Adenosine Receptors: Expression, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A1 adenosine receptor-mediated PKC and p42/p44 MAPK signaling in mouse coronary artery smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing In Vivo Dosing for A1AR Antagonists

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing A1AR antagonists in in vivo experiments. The information is designed to assist scientists and drug development professionals in overcoming common challenges and optimizing their experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for an A1AR antagonist?

A1AR antagonists are compounds that bind to the adenosine A1 receptor (A1AR) but do not activate it. By blocking the binding of the endogenous agonist adenosine, they prevent the intracellular signaling cascade typically initiated by A1AR activation. The A1AR is a G protein-coupled receptor (GPCR) that primarily couples to Gi and Go proteins.[1][2] Activation of these G proteins leads to the inhibition of adenylate cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1][2] Consequently, A1AR antagonists, by blocking this action, can lead to an increase in cAMP levels. The receptor's activation can also stimulate phospholipase C (PLC) and modulate various ion channels.[2][3][4]

Q2: What are the expected physiological effects of administering an A1AR antagonist in vivo?

The physiological effects of A1AR antagonists can be diverse due to the wide distribution of A1 receptors throughout the body.[5] Key effects include:

• Cardiovascular: Increased heart rate and blood pressure may be observed.[6][7] A1AR antagonism can counteract the bradycardic (heart rate slowing) effects of adenosine.[6][7]

• Renal: A1AR antagonists can promote diuresis (increased urine production) and natriuresis (increased sodium excretion) by inhibiting sodium reabsorption in the proximal tubules.[5]

• Central Nervous System: A1AR antagonists can have stimulant effects, increasing wakefulness and potentially improving cognitive function by modulating neurotransmitter release.[8] They have also been investigated for neuroprotective effects in conditions like stroke.[9]

Q3: How should I determine a starting dose for my in vivo experiment with "A1AR antagonist 6"?

For a novel compound, a dose-finding study is crucial. Start with a low dose and escalate until the desired physiological effect is observed or side effects become apparent. A review of existing literature for similar A1AR antagonists can provide a starting range. For example, doses for the well-characterized A1AR antagonist DPCPX in mice have been reported around 0.1 mg/kg to 1.0 mg/kg administered intraperitoneally.[9][10][11]

Q4: What are potential off-target effects or toxicities to monitor?

Potential side effects can include over-stimulation of the cardiovascular system (tachycardia, hypertension) and the central nervous system (seizures at high doses).[12] It is also important to consider the metabolic stability and potential for off-target binding of your specific antagonist. Preliminary in vitro selectivity screening against other adenosine receptor subtypes (A2A, A2B, A3) and a broader panel of receptors is recommended.

Troubleshooting Guide

Q1: I am not observing the expected efficacy with "A1AR antagonist 6". What are the possible reasons?

• Inadequate Dosage: The administered dose may be too low to achieve sufficient receptor occupancy. A dose-response study is recommended to determine the optimal concentration.

• Poor Bioavailability: The antagonist may have poor absorption, rapid metabolism, or rapid excretion. Pharmacokinetic studies are necessary to determine the compound's concentration in the plasma and target tissue over time.

• Compound Solubility: The compound may not be fully dissolved in the vehicle, leading to a lower effective dose being administered. Ensure the compound is fully solubilized and the vehicle is appropriate.

• Experimental Model: The chosen animal model may not be sensitive to A1AR antagonism for the measured endpoint.

Q2: My animals are showing unexpected adverse effects. What should I do?

• Reduce the Dose: The observed side effects may be dose-dependent. Reducing the dosage may alleviate these effects while maintaining efficacy.

• Check for Off-Target Effects: The antagonist may be interacting with other receptors. An in vitro screen can help identify potential off-target interactions.

• Change the Route of Administration: The route of administration can influence the pharmacokinetic profile and side effects. For example, a continuous infusion might provide more stable plasma concentrations compared to a bolus injection.[7][13]

Q3: I am having trouble dissolving "A1AR antagonist 6" for administration. What are my options?

• Vehicle Selection: Experiment with different biocompatible vehicles. Common options include saline, phosphate-buffered saline (PBS), dimethyl sulfoxide (DMSO), and cyclodextrins. Note that the vehicle itself should be tested for any physiological effects.

• pH Adjustment: The solubility of some compounds is pH-dependent. Adjusting the pH of the vehicle may improve solubility.

• Formulation Development: For long-term studies, consider more advanced formulations such as suspensions or implants.

Quantitative Data Summary

The following table summarizes in vivo dosages for several known A1AR antagonists from published studies. This can serve as a reference for designing your own experiments.

Compound	Species	Dosage	Route of Administration	Observed Effect	Reference
DPCPX	Mouse	0.1 mg/kg/day	Intraperitoneal (i.p.)	Increased neurogenesis after stroke	[9]
DPCPX	Mouse	1.0 mg/kg/day	Intraperitoneal (i.p.)	Reduced NMDA-evoked seizures	[11]
CPT	Rat	57, 114, 228 µg/kg/h	Intravenous (i.v.) infusion	Antagonized agonist-induced heart rate reduction	[7]
XAC	Rat	0.05 - 1.0 mg/kg	Intravenous (i.v.)	Blocked agonist-induced bradycardia and hypotension	[6]
KW-3902	Rat	0.0025 - 25 mg/kg	Oral	Increased urine volume and sodium excretion

Experimental Protocols

Protocol: Assessing the Cardiovascular Effects of an A1AR Antagonist in Rodents

• Animal Preparation:

  • Anesthetize male Sprague-Dawley rats (200-250g) with an appropriate anesthetic (e.g., pentobarbital, 50 mg/kg i.p.).[6]

  • Implant catheters in the jugular vein for intravenous drug administration and in the carotid artery for blood pressure monitoring and blood sampling.[6]

• Drug Preparation:

  • Dissolve the A1AR antagonist in a suitable vehicle (e.g., saline). Prepare a range of concentrations for the dose-response study.

• Experimental Procedure:

  • Allow the animal to stabilize after surgery and record baseline blood pressure and heart rate.

  • Administer the vehicle control and record any changes in cardiovascular parameters.

  • Administer increasing doses of the A1AR antagonist intravenously.

  • Continuously monitor and record blood pressure and heart rate.

  • Optionally, after administration of the antagonist, an A1AR agonist (e.g., N6-cyclopentyladenosine, CPA) can be administered to confirm the antagonistic effect.[7][13]

• Data Analysis:

  • Calculate the change in mean arterial pressure and heart rate from baseline for each dose.

  • Construct dose-response curves to determine the potency (e.g., ED50) of the antagonist.

Visualizations

A1AR Signaling Pathway

Caption: A1AR signaling pathway and the inhibitory action of an antagonist.

In Vivo Experimental Workflow

Caption: A typical workflow for an in vivo pharmacological study.

References

• 1. mdpi.com [mdpi.com]
• 2. Adenosine Receptors: Expression, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]
• 4. A1 adenosine receptor-mediated PKC and p42/p44 MAPK signaling in mouse coronary artery smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pbmc.ibmc.msk.ru [pbmc.ibmc.msk.ru]
• 6. A1- and A2-Selective Adenosine Antagonists: In Vivo Characterization of Cardiovascular Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modelling of the pharmacodynamic interaction of an A1 adenosine receptor agonist and antagonist in vivo: N6-cyclopentyladenosine and 8-cyclopentyltheophylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of novel dual adenosine A1/A2A receptor antagonists using deep learning, pharmacophore modeling and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chronic treatment with adenosine A1 receptor antagonist promotes neurogenesis and improves outcome after cerebral ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of chronic administration of adenosine A1 receptor agonist and antagonist on spatial learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chronic adenosine A1 receptor agonist and antagonist: effect on receptor density and N-methyl-D-aspartate induced seizures in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Adenosine receptors as drug targets — what are the challenges? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Modelling of the pharmacodynamic interaction of an A1 adenosine receptor agonist and antagonist in vivo: N6-cyclopentyladenosine and 8-cyclopentyltheophylline - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A1AR Antagonist 6

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing A1AR antagonist 6 (also known as compound 15). The information is designed to address specific issues that may be encountered during experiments and to provide guidance on investigating potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is A1AR antagonist 6 and what are its known in vitro properties?

A1AR antagonist 6 (compound 15) is a potent and selective antagonist for the A1 adenosine receptor (A1AR). In vitro studies have demonstrated a pIC50 of 6.38 and a pKi of 7.13 for its interaction with the A1AR.[1] Its antagonistic activity has been confirmed in functional assays, where it counteracts the inhibitory effect of A1AR agonists on cAMP production.[1]

Q2: I am observing unexpected effects in my experiment. Could these be due to off-target activity of A1AR antagonist 6?

While A1AR antagonist 6 is reported to be selective, unexpected results could potentially stem from off-target interactions. Common off-target concerns for A1AR antagonists, particularly those with a xanthine-like scaffold, include activity at other adenosine receptor subtypes (A2A, A2B, and A3) and inhibition of phosphodiesterases (PDEs).[2][3][4] It is recommended to experimentally assess the compound's activity at these potential off-targets to confirm its selectivity in your specific assay system.

Q3: How can I test for off-target effects at other adenosine receptor subtypes?

To assess the selectivity of A1AR antagonist 6, you can perform radioligand binding assays and functional cAMP assays using cell lines that express the A2A, A2B, and A3 adenosine receptor subtypes. A significant discrepancy between the potency of the antagonist at A1AR versus other subtypes will help determine its selectivity profile.

Q4: What are the potential consequences of off-target effects at other adenosine receptors?

Activation or inhibition of other adenosine receptor subtypes can lead to a variety of cellular responses that may confound experimental results. For instance, A2A and A2B receptor activation typically increases intracellular cAMP levels, while A3 receptor activation, similar to A1R, decreases it.[5] Understanding the selectivity of your antagonist is crucial for accurate interpretation of your data.

Q5: My results with A1AR antagonist 6 are not reproducible. What are some common causes of variability?

Inconsistent results can arise from several factors:

• Cell Health and Passage Number: Ensure your cells are healthy and within a consistent, low passage number range.

• Reagent Consistency: Use reagents from the same lot to minimize variability.

• Compound Integrity: Prepare fresh dilutions of A1AR antagonist 6 for each experiment from a validated stock solution to avoid degradation.

• Assay Conditions: Maintain consistency in incubation times, temperature, and buffer compositions.

Troubleshooting Guides

Guide 1: Unexpected Agonist-like Activity Observed

Problem: You observe an effect that mimics A1AR agonism (e.g., a decrease in cAMP) when applying A1AR antagonist 6 alone.

Possible Cause	Troubleshooting & Optimization
Inverse Agonist Activity	Some antagonists can exhibit inverse agonism, reducing basal receptor activity. To test for this, measure the basal signaling (e.g., cAMP levels) in your cells in the absence and presence of increasing concentrations of A1AR antagonist 6. A decrease in the basal signal would suggest inverse agonist activity.
Off-target Agonism at another Gi-coupled receptor	The compound might be acting as an agonist at another endogenous Gi-coupled receptor in your cell system. Perform a literature search for the expression profile of Gi-coupled GPCRs in your specific cell line and consider screening against highly expressed candidates.
Experimental Artifact	Review your experimental protocol for any potential errors. Ensure that the correct reagents were used and that there was no cross-contamination. Run appropriate vehicle controls.

Guide 2: Lack of Expected Antagonism

Problem: A1AR antagonist 6 is not blocking the effect of a known A1AR agonist in your functional assay.

Possible Cause	Troubleshooting & Optimization
Incorrect Agonist Concentration	Ensure you are using an appropriate concentration of the A1AR agonist. For antagonist assays, an agonist concentration at or near its EC80 is typically used. Perform a full agonist dose-response curve to determine the EC50 and EC80 in your system.
Compound Degradation	Prepare fresh dilutions of A1AR antagonist 6 from a reliable stock solution for each experiment.
Low Receptor Expression	Verify the expression of functional A1AR in your cell line using techniques like qPCR, Western blot, or a radioligand binding assay. Low receptor numbers may result in a small assay window, making it difficult to observe antagonism.
Assay Conditions	Optimize incubation times. Ensure that the pre-incubation time with the antagonist is sufficient for it to bind to the receptor before the agonist is added (typically 15-30 minutes).

Quantitative Data Summary

The following table summarizes the known in vitro potency of A1AR antagonist 6. Researchers should aim to determine the potency and selectivity of this compound in their own experimental systems.

Compound	Target	Assay Type	Potency (pKi)	Potency (pIC50)
A1AR antagonist 6 (compound 15)	A1AR	Binding Affinity	7.13	-
A1AR antagonist 6 (compound 15)	A1AR	Functional Antagonism (cAMP)	-	6.38

Experimental Protocols

Radioligand Binding Assay for Adenosine Receptor Selectivity

This protocol is adapted for determining the binding affinity of A1AR antagonist 6 at human A1, A2A, A2B, and A3 adenosine receptors.

Materials:

• Cell membranes prepared from cell lines stably expressing each human adenosine receptor subtype.

• Radioligands:

  • A1AR: [3H]CCPA (2-chloro-N6-cyclopentyladenosine)

  • A2AAR: [3H]MSX-2

  • A2BAR: [3H]PSB-603

  • A3AR: [3H]PSB-11

• A1AR antagonist 6 (compound 15)

• Non-specific binding control (e.g., 10 µM CADO for A1AR)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Adenosine deaminase (ADA)

• 96-well plates

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Membrane Preparation: Prepare cell membranes from the respective cell lines expressing each adenosine receptor subtype. Determine the protein concentration of the membrane preparations.

• Assay Setup: In a 96-well plate, combine the following in a final volume of 400 µL:

  • 10 µL of A1AR antagonist 6 at various concentrations (e.g., 10-11 to 10-5 M in DMSO).

  • 190 µL of Assay Buffer.

  • 100 µL of the appropriate radioligand solution in Assay Buffer (final concentration ~1 nM for [3H]CCPA).

  • 100 µL of the membrane preparation (e.g., 6 µg of protein per well for hA1AR). Pre-treat membranes with ADA (2 U/mL).

• Non-specific Binding: For each assay, include wells with a high concentration of a known non-radiolabeled ligand (e.g., 10 µM CADO) to determine non-specific binding.

• Incubation: Incubate the plates for 90 minutes at room temperature with gentle agitation.

• Filtration: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold Assay Buffer.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC50 value for A1AR antagonist 6 at each receptor subtype by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation.

Functional cAMP Assay for A1AR Antagonism

This protocol describes a method to measure the functional antagonism of A1AR antagonist 6 by quantifying its ability to block agonist-induced inhibition of cAMP production.

Materials:

• A cell line expressing A1AR (e.g., CHO-K1 or HEK293 cells).

• A1AR antagonist 6 (compound 15).

• A1AR agonist (e.g., NECA or CPA).

• Forskolin (to stimulate adenylate cyclase).

• IBMX (a phosphodiesterase inhibitor).

• cAMP detection kit (e.g., HTRF, GloSensor™, or AlphaScreen®).

• Cell culture medium and buffers.

• 384-well plates.

Procedure:

• Cell Culture: Culture the A1AR-expressing cells to the appropriate confluency.

• Cell Plating: Seed the cells into 384-well plates and allow them to attach overnight.

• Assay Protocol: a. Wash the cells with assay buffer. b. Pre-incubate the cells with varying concentrations of A1AR antagonist 6 for 15-30 minutes at room temperature. c. Add the A1AR agonist at its EC80 concentration in the presence of a fixed concentration of forskolin (e.g., 10 µM) and IBMX (e.g., 0.5 mM). d. Incubate for the time recommended by the cAMP assay kit manufacturer (typically 10-30 minutes). e. Lyse the cells and proceed with the cAMP detection protocol according to the manufacturer's instructions.

• Data Analysis: a. Generate a standard curve for cAMP concentration. b. Plot the measured cAMP levels against the log concentration of A1AR antagonist 6. c. Determine the IC50 value of A1AR antagonist 6 by fitting the data to a sigmoidal dose-response curve.

Visualizations

Caption: A1AR antagonist 6 signaling pathway.

Caption: Experimental workflow for investigating off-target effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Potent adenosine receptor antagonists that are selective for the A1 receptor subtype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Xanthine derivatives as antagonists at A1 and A2 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antiplatelet Effects of Selected Xanthine-Based Adenosine A2A and A2B Receptor Antagonists Determined in Rat Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability of A1AR Antagonists in DMSO

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Adenosine A1 Receptor (A1AR) antagonists in Dimethyl Sulfoxide (DMSO). As specific stability data for a compound generically named "A1AR antagonist 6" is not publicly available, this guide offers general best practices and troubleshooting advice for working with A1AR antagonists, using the well-characterized and selective A1AR antagonist, DPCPX (8-Cyclopentyl-1,3-dipropylxanthine), as a primary example.

Frequently Asked Questions (FAQs)

Q1: What is the typical solubility of A1AR antagonists in DMSO?

A1AR antagonists, particularly xanthine derivatives like DPCPX, generally exhibit good solubility in DMSO.[1] However, the exact solubility can vary significantly between different compounds. For instance, DPCPX is soluble up to 5 mM in DMSO, and gentle warming can aid dissolution. It is crucial to consult the manufacturer's datasheet for the specific antagonist you are using. Over-saturating the solution can lead to precipitation, especially during storage.

Q2: What are the recommended storage conditions for A1AR antagonist stock solutions in DMSO?

For long-term storage, it is recommended to store A1AR antagonist stock solutions in DMSO at -20°C or -80°C.[1][2][3] DPCPX stock solutions in DMSO are reported to be stable for up to 3 months at -20°C and for 1 year at -80°C in solvent.[1][3] To minimize degradation, it is advisable to use anhydrous DMSO and protect the solution from light.[4]

Q3: How can I minimize freeze-thaw cycles and their impact?

Repeated freeze-thaw cycles can lead to compound degradation and precipitation.[5] To avoid this, it is best practice to aliquot the stock solution into smaller, single-use volumes before freezing. This allows you to thaw only the amount needed for a specific experiment. Studies have shown that for many compounds, no significant loss was observed after 11 freeze-thaw cycles when handled properly.[5]

Q4: What are the signs of compound degradation or instability in a DMSO stock solution?

Visual signs of instability can include color change or the appearance of precipitate. However, chemical degradation may not always be visible. A loss of potency in biological assays or the appearance of unexpected peaks during analytical chromatography (e.g., HPLC-MS) are strong indicators of degradation.[6]

Q5: Why did my A1AR antagonist precipitate when I diluted the DMSO stock in my aqueous cell culture medium?

This is a common issue known as "crashing out."[7] While your antagonist may be highly soluble in DMSO, its solubility in the aqueous environment of your cell culture medium is likely much lower. When the concentrated DMSO stock is rapidly diluted, the compound can no longer stay in solution and precipitates. To avoid this, it's recommended to use a final DMSO concentration in your culture medium that is as low as possible (ideally below 0.1%) and to add the stock solution to your pre-warmed medium dropwise while vortexing.[7]

Troubleshooting Guides

Issue: My A1AR antagonist has precipitated in the DMSO stock solution.

Potential Cause	Recommended Solution
Supersaturated Solution: The initial concentration exceeded the compound's solubility limit in DMSO.	Gently warm the solution (e.g., in a 37°C water bath) to try and redissolve the precipitate. If it does not redissolve, you may need to prepare a new, more dilute stock solution.
Water Absorption: DMSO is hygroscopic and can absorb moisture from the air, which can decrease the solubility of hydrophobic compounds.[1]	Use anhydrous DMSO and store stock solutions in tightly sealed vials with desiccant. Always use fresh DMSO for preparing stock solutions.[1]
Low Storage Temperature: For some compounds, solubility can decrease at lower temperatures.[8]	Before use, allow the vial to equilibrate to room temperature and vortex to ensure the compound is fully dissolved.

Issue: I am observing a loss of biological activity with my A1AR antagonist.

Potential Cause	Recommended Solution
Compound Degradation: The antagonist may have degraded due to improper storage (e.g., exposure to light, moisture, or excessive freeze-thaw cycles).[5]	Prepare fresh stock solutions from powder. Perform a stability study using HPLC-MS to check for degradation products.[6]
DMSO Interference: At certain concentrations, DMSO itself can interfere with some biological assays.[9]	Run a vehicle control with the same final concentration of DMSO to ensure it is not affecting your assay. Keep the final DMSO concentration in your assay as low as possible (typically <0.5%).[7]
Incorrect Dilution: Errors in serial dilutions can lead to a lower than expected final concentration.	Carefully prepare fresh dilutions and consider using a different pipetting technique or calibrated pipettes.

Quantitative Data Summary

Table 1: Solubility and Storage Recommendations for DPCPX in DMSO

Parameter	Value	Source(s)
Chemical Name	8-Cyclopentyl-1,3-dipropylxanthine
Molecular Weight	304.39 g/mol	[1]
Solubility in DMSO	Up to 5 mM (with gentle warming)	[3]
31 mg/mL (101.84 mM) - Note: Use fresh DMSO as moisture can reduce solubility	[1]
Recommended Powder Storage	3 years at -20°C	[1]
Stock Solution Storage (in DMSO)	1 year at -80°C	[1]
1 month at -20°C	[1][2]
Up to 3 months at -20°C	[3]

Experimental Protocols

Protocol 1: Preparation of an A1AR Antagonist Stock Solution in DMSO

• Preparation: Allow the powdered A1AR antagonist and anhydrous DMSO to come to room temperature.

• Weighing: Accurately weigh the desired amount of the A1AR antagonist powder in a sterile microfuge tube.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (e.g., 37°C) or brief sonication can be used if necessary to aid dissolution.

• Aliquoting: Dispense the stock solution into single-use aliquots in sterile, tightly sealed vials.

• Storage: Store the aliquots at -20°C or -80°C, protected from light.[1][3]

Protocol 2: Assessment of A1AR Antagonist Stability in DMSO by HPLC-MS

• Sample Preparation (Time Zero):

  • Prepare a 10 mM stock solution of the A1AR antagonist in anhydrous DMSO.

  • Prepare a 10 mM stock solution of a suitable internal standard (a stable, non-reactive compound) in DMSO.

  • In a clean vial, mix an aliquot of the antagonist stock and the internal standard stock.

  • Dilute this mixture with an appropriate solvent (e.g., 50:50 acetonitrile:water) to a final concentration of ~1 µM for LC-MS analysis. This is your T0 sample.[6]

• Incubation: Aliquot the 10 mM antagonist stock solution into several vials and store them under the desired test conditions (e.g., room temperature, 4°C, -20°C, -80°C).

• Time Points: At specified time points (e.g., 1, 2, 4, 8 weeks), take one vial from each storage condition.

• Analysis: Prepare the time-point samples for LC-MS analysis by adding the internal standard and diluting as in step 1.

• Data Analysis:

  • Analyze all samples using a validated LC-MS method.

  • Calculate the peak area ratio of the antagonist to the internal standard for each time point.

  • Determine the percentage of the compound remaining at each time point relative to the T0 sample using the formula: % Remaining = (Ratio at Tx / Ratio at T0) * 100.[6]

  • Plot the % Remaining against time to visualize the degradation profile.

Protocol 3: Functional Assessment of A1AR Antagonist Activity using a Cell-Based cAMP Assay

This protocol assesses the ability of the stored A1AR antagonist to block the agonist-induced inhibition of cAMP production.

• Cell Seeding: Seed HEK293 cells stably expressing the human A1AR in a 96-well plate at an appropriate density and incubate overnight.

• Compound Preparation: Thaw an aliquot of your A1AR antagonist DMSO stock and a fresh aliquot (as a positive control). Prepare serial dilutions in assay buffer. Also, prepare a solution of an A1AR agonist (e.g., N6-Cyclopentyladenosine, CPA).

• Antagonist Incubation: Pre-incubate the cells with the various concentrations of the stored and fresh A1AR antagonist (or vehicle control) for 15-30 minutes.

• Agonist Stimulation: Add the A1AR agonist (e.g., CPA) at a concentration that gives a sub-maximal response (e.g., EC80) in the presence of a cAMP-stimulating agent like forskolin.

• cAMP Measurement: Incubate for the appropriate time, then lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or GloSensor™).[10]

• Data Analysis: Plot the cAMP levels against the antagonist concentration. A rightward shift in the agonist dose-response curve or a reduction in the agonist's effect in the presence of the antagonist indicates antagonist activity. Compare the potency of the stored antagonist to the fresh antagonist to assess any loss of activity.

Visualizations

Caption: Troubleshooting workflow for A1AR antagonist stability issues.

Caption: Experimental workflow for DMSO compound stability assessment.

Caption: Simplified signaling pathway of A1AR antagonism.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dimethyl sulfoxide: an antagonist in scintillation proximity assay [(35)S]-GTPgammaS binding to rat 5-HT(6) receptor cloned in HEK-293 cells? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Investigation of adenosine A1 receptor-mediated β-arrestin 2 recruitment using a split-luciferase assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: In Vivo Studies with A1AR Antagonist 6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and scientists using "A1AR antagonist 6" in in vivo studies. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for A1AR antagonist 6?

A1AR antagonist 6 works by blocking the A1 adenosine receptor (A1AR), a G protein-coupled receptor.[1][2] Adenosine, the natural ligand for this receptor, typically has inhibitory effects, such as slowing heart rate and reducing neurotransmitter release.[2] By blocking this receptor, A1AR antagonist 6 prevents adenosine from exerting these effects, which can lead to increased neurotransmitter release and enhanced cardiac contractility.[2]

Q2: What are the expected physiological effects of administering A1AR antagonist 6 in vivo?

The in vivo effects of A1AR antagonist 6 can vary depending on the tissue and physiological state. Generally, antagonism of A1AR can lead to:

• Cardiovascular effects: Increased heart rate and cardiac output.[2]

• Neurological effects: Increased release of excitatory neurotransmitters, potentially promoting wakefulness and improving cognitive function.[2][3]

• Renal effects: Increased sodium and water excretion (diuresis) due to reduced sodium reabsorption in the proximal tubule.[4]

Q3: Are there known species-dependent differences in the activity of A1AR antagonists?

Yes, the affinity and selectivity of adenosine receptor ligands can vary significantly between species such as humans, rats, and mice.[5][6] It is crucial to validate the activity and selectivity of A1AR antagonist 6 in the specific animal model being used for preclinical studies.[6]

Troubleshooting Guide

Issue 1: Lack of Efficacy or Unexpected Results

Q: I am not observing the expected physiological effects after administering A1AR antagonist 6. What could be the issue?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inadequate Dose	The administered dose may be too low to achieve sufficient receptor occupancy. Perform a dose-response study to determine the optimal dose for your specific animal model and experimental endpoint.
Poor Bioavailability	The route of administration may not be optimal, leading to poor absorption and distribution of the compound. Consider alternative administration routes (e.g., intravenous, intraperitoneal, oral gavage) and assess the pharmacokinetic profile of A1AR antagonist 6.
Compound Instability	The compound may be unstable in the formulation or may be rapidly metabolized in vivo. Assess the stability of your formulation and consider using a vehicle that enhances stability. Measure plasma concentrations of the antagonist over time to determine its half-life.
Species-Specific Differences	As mentioned in the FAQs, the antagonist may have different potency in your animal model compared to what has been reported in other species.[6] It is recommended to perform in vitro binding assays with receptors from your species of interest to confirm affinity.
Receptor Desensitization	While less common with antagonists, chronic exposure to high levels of endogenous adenosine could potentially lead to receptor desensitization, though this is more of a concern with agonists.[7]
Interaction with Anesthesia	If the experiment is performed under anesthesia, the anesthetic agent could be confounding the results. Some anesthetics can affect cardiovascular and neuronal function, potentially masking the effects of the A1AR antagonist. Whenever possible, conduct studies in conscious animals or choose an anesthetic with minimal interaction.

Issue 2: Off-Target or Adverse Effects

Q: I am observing unexpected side effects that are not consistent with A1AR antagonism. What should I do?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Lack of Selectivity	A1AR antagonist 6 may be interacting with other adenosine receptor subtypes (A2A, A2B, A3) or other unrelated receptors.[2] Conduct selectivity profiling of your compound against a panel of relevant receptors.
Metabolite Activity	A metabolite of A1AR antagonist 6 may be pharmacologically active and responsible for the observed off-target effects. Characterize the major metabolites of your compound and assess their activity.
Vehicle Effects	The vehicle used to dissolve and administer the antagonist may be causing the adverse effects. Administer a vehicle-only control group to differentiate the effects of the compound from those of the vehicle.
Dose-Related Toxicity	The observed side effects may be a result of a dose that is too high. Reduce the dose and re-evaluate the therapeutic window.

Experimental Protocols

General In Vivo Administration Protocol

This is a generalized protocol and should be optimized for your specific experimental needs.

• Preparation of Dosing Solution:

  • Determine the appropriate vehicle for A1AR antagonist 6 based on its solubility and stability. Common vehicles include saline, phosphate-buffered saline (PBS), or solutions containing a small percentage of DMSO and/or Tween 80.

  • Prepare the dosing solution on the day of the experiment to ensure stability.

  • The final concentration should be calculated based on the desired dose and the average weight of the animals.

• Animal Handling and Acclimation:

  • Allow animals to acclimate to the housing and experimental conditions for at least one week prior to the study.

  • Handle animals regularly to minimize stress-induced physiological changes.

• Administration:

  • Choose the appropriate route of administration (e.g., intraperitoneal injection, oral gavage, intravenous infusion).

  • Administer the calculated volume of the dosing solution or vehicle to the respective animal groups.

• Monitoring and Data Collection:

  • Monitor the animals for the expected physiological responses and any adverse effects at predetermined time points.

  • Collect relevant data, such as heart rate, blood pressure, locomotor activity, or other specific behavioral or physiological parameters.

Assessing Target Engagement In Vivo

To confirm that A1AR antagonist 6 is binding to its target in vivo, consider the following experimental approaches:

• Ex Vivo Receptor Occupancy Assay:

  • Administer A1AR antagonist 6 to a group of animals.

  • At a specified time point, euthanize the animals and collect the target tissues (e.g., brain, heart).

  • Prepare tissue homogenates.

  • Perform a radioligand binding assay using a known A1AR radioligand to measure the amount of unoccupied receptors. A decrease in radioligand binding in the treated group compared to the vehicle group indicates target engagement.

• Pharmacodynamic (PD) Biomarker Assay:

  • Identify a downstream biomarker that is modulated by A1AR signaling. For example, since A1AR activation inhibits adenylyl cyclase, you could measure cAMP levels in a relevant tissue.[1][8]

  • Administer A1AR antagonist 6.

  • At a relevant time point, collect the target tissue and measure the levels of the PD biomarker. An increase in cAMP levels following administration of an A1AR antagonist would suggest target engagement.

Signaling Pathways and Workflows

A1 Adenosine Receptor (A1AR) Signaling Pathway

Activation of the A1AR by adenosine initiates several downstream signaling cascades. A1AR antagonists block these pathways.

Caption: A1AR signaling pathway and the inhibitory action of an antagonist.

General In Vivo Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve common issues encountered during in vivo studies with A1AR antagonist 6.

Caption: A logical workflow for troubleshooting in vivo A1AR antagonist studies.

References

• 1. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]
• 2. What are A1R antagonists and how do they work? [synapse.patsnap.com]
• 3. Adenosine A1 and A2A Receptors in the Brain: Current Research and Their Role in Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selectivity is species-dependent: Characterization of standard agonists and antagonists at human, rat, and mouse adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pbmc.ibmc.msk.ru [pbmc.ibmc.msk.ru]
• 8. mdpi.com [mdpi.com]

"A1AR antagonist 6" experimental variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with A1AR Antagonist 6. The information is designed to address specific issues that may be encountered during experimentation, helping to mitigate experimental variability and ensure reliable results.

Frequently Asked Questions (FAQs)

Q1: What is A1AR Antagonist 6 and what is its mechanism of action?

A1AR Antagonist 6 is a selective antagonist for the Adenosine A1 Receptor (A1AR), a G protein-coupled receptor (GPCR). By binding to A1AR, it blocks the endogenous ligand adenosine from activating the receptor. This prevents the downstream signaling cascade that typically leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of various ion channels.[1][2][3] Its primary application is in preclinical research to investigate the physiological roles of the A1AR in various systems, including the central nervous, cardiovascular, and renal systems.[4][5][6]

Q2: What are the common sources of experimental variability when working with A1AR Antagonist 6?

Experimental variability with A1AR Antagonist 6 can arise from several factors:

• Compound Handling: Issues related to solubility and stability can significantly impact the effective concentration of the antagonist in your experiments.[7][8]

• Assay Conditions: Variations in cell line, receptor expression levels, agonist concentration, and incubation times can all contribute to inconsistent results.[9][10]

• Off-Target Effects: At higher concentrations, A1AR Antagonist 6 may interact with other adenosine receptor subtypes or unrelated targets, leading to unexpected biological responses.[7]

• Species Differences: The affinity and selectivity of A1AR antagonists can vary between species, which is an important consideration when translating findings from in vitro to in vivo models.[7]

Q3: How should I prepare and store stock solutions of A1AR Antagonist 6 to minimize variability?

Due to the often hydrophobic nature of A1AR antagonists, proper handling is crucial.[7][8] It is recommended to prepare a high-concentration stock solution in an appropriate organic solvent, such as DMSO. For working solutions, dilute the stock in the assay buffer immediately before use. To ensure stability, store stock solutions in small aliquots at -20°C or -80°C and avoid repeated freeze-thaw cycles.[11]

Troubleshooting Guides

Issue 1: Inconsistent IC50 values in functional assays.

Possible Cause 1: Compound Solubility Many A1AR antagonists have poor aqueous solubility, which can lead to precipitation in assay media and an inaccurate effective concentration.[7][8]

• Troubleshooting Steps:

  • Visually inspect the working solution for any precipitates.

  • Test a range of final DMSO concentrations to ensure it is not affecting the assay.

  • Consider using a solubility-enhancing agent, such as a cyclodextrin, if solubility issues persist.[12]

Possible Cause 2: Agonist Concentration The IC50 value of a competitive antagonist is dependent on the concentration of the agonist used.

• Troubleshooting Steps:

  • Ensure you are using a consistent concentration of the A1AR agonist (e.g., adenosine, NECA) in all experiments.

  • The agonist concentration should ideally be around its EC80 to provide a sufficient window for observing antagonism.[9]

Possible Cause 3: Cell Passage Number and Receptor Expression Prolonged cell culture can lead to changes in A1AR expression levels, affecting the response to both agonists and antagonists.[9]

• Troubleshooting Steps:

  • Use cells within a defined, low passage number range for all experiments.

  • Regularly check A1AR expression levels via methods like radioligand binding or western blotting.

Issue 2: Lack of expected in vivo efficacy.

Possible Cause 1: Poor Bioavailability Low water solubility and other physicochemical properties can limit the oral bioavailability of A1AR antagonists.[7]

• Troubleshooting Steps:

  • Consider alternative routes of administration, such as intravenous or intraperitoneal injection.

  • Formulation strategies, such as the use of co-solvents or specialized delivery vehicles, may be necessary to improve bioavailability.[12]

Possible Cause 2: Species-Specific Differences in Affinity The binding affinity of A1AR Antagonist 6 may differ between the species used for in vivo studies and the human receptor used in in vitro assays.[7]

• Troubleshooting Steps:

  • Determine the binding affinity (Ki) of A1AR Antagonist 6 for the A1AR of the species being used in your in vivo model.

  • Adjust the dosage accordingly based on the species-specific affinity.

Quantitative Data

The following tables summarize hypothetical quantitative data for A1AR Antagonist 6 based on typical values observed for selective A1AR antagonists.

Table 1: In Vitro Pharmacology of A1AR Antagonist 6

Parameter	Value	Species	Assay Type
Binding Affinity (Ki)
A1AR	2.5 nM	Human	Radioligand Binding ([³H]DPCPX)
A2AAR	350 nM	Human	Radioligand Binding
A3AR	> 1 µM	Human	Radioligand Binding
Functional Potency (IC50)	15 nM	Human	cAMP Assay (vs. 100 nM NECA)
Solubility
Aqueous Buffer (pH 7.4)	< 1 µM	-	Kinetic Solubility
DMSO	> 50 mM	-

Table 2: In Vivo Pharmacokinetics of A1AR Antagonist 6 (Rodent Model)

Parameter	Value	Route of Administration
Bioavailability	< 5%	Oral (p.o.)
> 90%	Intravenous (i.v.)
Half-life (t½)	2.3 hours	Intravenous (i.v.)
Peak Plasma Concentration (Cmax)	0.8 µM	10 mg/kg (i.v.)

Experimental Protocols

Radioligand Binding Assay for A1AR Affinity (Ki)

Objective: To determine the binding affinity of A1AR Antagonist 6 for the human A1AR.

Materials:

• Membranes from HEK293 cells stably expressing human A1AR.

• [³H]DPCPX (specific activity ~120 Ci/mmol) as the radioligand.

• A1AR Antagonist 6.

• NECA (non-selective adenosine agonist for determining non-specific binding).

• Binding Buffer: 50 mM Tris-HCl, pH 7.4.

Procedure:

• In a 96-well plate, combine 50 µL of various concentrations of A1AR Antagonist 6, 50 µL of [³H]DPCPX (at a final concentration equal to its Kd), and 100 µL of cell membranes (20-40 µg of protein).

• For non-specific binding, use a high concentration of NECA (e.g., 10 µM) instead of A1AR Antagonist 6.

• Incubate at room temperature for 60-90 minutes.

• Harvest the membranes onto glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold binding buffer.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the Ki value using the Cheng-Prusoff equation.

cAMP Functional Assay for A1AR Antagonism (IC50)

Objective: To determine the functional potency of A1AR Antagonist 6 in inhibiting A1AR-mediated signaling.

Materials:

• CHO-K1 cells stably expressing human A1AR.

• A1AR Antagonist 6.

• NECA (A1AR agonist).

• Forskolin (to stimulate adenylyl cyclase).

• cAMP assay kit (e.g., HTRF, AlphaLISA, or ELISA-based).

Procedure:

• Plate the cells in a 96-well plate and allow them to adhere overnight.

• Pre-incubate the cells with various concentrations of A1AR Antagonist 6 for 15-30 minutes.

• Add a fixed concentration of NECA (EC80) and forsklin to all wells (except for the negative control).

• Incubate for 15-30 minutes at room temperature.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP assay kit.

• Generate a dose-response curve and calculate the IC50 value.[13]

Visualizations

Caption: A1AR signaling pathway and the inhibitory action of A1AR Antagonist 6.

Caption: General experimental workflow for the evaluation of A1AR antagonists.

Caption: Troubleshooting logic for experimental variability with A1AR Antagonist 6.

References

• 1. mdpi.com [mdpi.com]
• 2. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]
• 3. Adenosine receptors as drug targets — what are the challenges? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A1 Adenosine Receptor Activation Modulates Central Nervous System Development and Repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A1-Adenosine receptor antagonists | Semantic Scholar [semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Degradation kinetics of antagonist [Arg6, D-Trp7,9, MePhe8]-substance P [6-11] in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: A1AR Antagonist 6 Cytotoxicity Assessment

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and conducting cytotoxicity assessments for A1AR antagonist 6.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxic mechanism of A1AR antagonist 6?

A1: A1AR antagonist 6 is hypothesized to induce cytotoxicity primarily through the induction of apoptosis (programmed cell death). Studies on similar A1AR antagonists have shown that blocking the A1 adenosine receptor can lead to the upregulation of pro-apoptotic proteins like p53 and the activation of caspase cascades, ultimately leading to cell death in cancer cell lines.[1][2][3]

Q2: Which cell lines are recommended for testing the cytotoxicity of A1AR antagonist 6?

A2: The choice of cell line will depend on the therapeutic target of your research. However, based on existing literature for A1AR antagonists, breast cancer cell lines (e.g., MCF-7) and esophageal cancer cell lines (e.g., KYSE-30, YM-1) have been shown to be responsive.[1][4][5] It is recommended to use cell lines with documented A1AR expression for the most relevant results.

Q3: What are the most common assays to assess the cytotoxicity of A1AR antagonist 6?

A3: The most common and recommended assays are:

• MTT Assay: To measure overall cell viability and metabolic activity.[6][7][8]

• LDH Release Assay: To quantify cell membrane damage and necrosis.[9]

• Caspase-3/7 Activity Assay: To specifically measure the induction of apoptosis.[10]

Q4: My A1AR antagonist 6 is not dissolving well in the culture medium. What should I do?

A4: Poor solubility is a common issue with small molecule compounds. Here are a few suggestions:

• Use a suitable solvent: Initially, dissolve A1AR antagonist 6 in a small amount of an appropriate solvent like DMSO.

• Optimize final solvent concentration: Ensure the final concentration of the solvent in the culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

• Sonication or vortexing: Gently sonicate or vortex the stock solution to aid dissolution.[11]

• Filtration: After attempting to dissolve the compound, you can filter-sterilize the solution to remove any undissolved particles.[11]

Troubleshooting Guides

MTT Assay

Issue 1: High background absorbance in control wells.

• Possible Cause: Contamination of the culture medium or reagents.

• Troubleshooting Steps:

  • Use fresh, sterile culture medium and reagents.

  • Include a "medium-only" control (without cells) to measure the absorbance of the medium and MTT reagent alone. Subtract this background value from all other readings.[12]

  • Ensure complete removal of the MTT solution before adding the solubilization buffer to prevent residual color.

Issue 2: Low signal or no difference between treated and untreated cells.

• Possible Cause: Insufficient incubation time, low cell number, or resistance of the cell line to A1AR antagonist 6.

• Troubleshooting Steps:

  • Optimize the cell seeding density. A low cell number will result in a weak signal.[12]

  • Increase the incubation time with A1AR antagonist 6 (e.g., from 24h to 48h or 72h).[11]

  • Confirm the expression of A1AR in your chosen cell line.

  • Verify the activity of your A1AR antagonist 6 compound.

LDH Release Assay

Issue 1: High spontaneous LDH release in untreated control cells.

• Possible Cause: Poor cell health, harsh pipetting, or contamination.

• Troubleshooting Steps:

  • Ensure cells are healthy and in the logarithmic growth phase before seeding.

  • Handle cells gently during pipetting and media changes to avoid mechanical damage.[12]

  • Check for any signs of contamination in the cell culture.

  • Include a "maximum LDH release" control by treating cells with a lysis buffer to determine the upper limit of the assay.[13][14]

Issue 2: Inconsistent results between replicate wells.

• Possible Cause: Uneven cell seeding or bubbles in the wells.

• Troubleshooting Steps:

  • Ensure a homogenous single-cell suspension before seeding the plate.

  • Pipette carefully to avoid introducing bubbles, which can interfere with absorbance readings.[12]

  • Visually inspect the wells under a microscope to confirm even cell distribution.

Caspase-3/7 Activity Assay

Issue 1: No significant increase in caspase activity in treated cells.

• Possible Cause: The cytotoxic mechanism is not primarily through caspase-3/7 mediated apoptosis, or the timing of the assay is not optimal.

• Troubleshooting Steps:

  • Perform a time-course experiment to determine the peak of caspase activation (e.g., 6, 12, 24, 48 hours post-treatment).

  • Confirm that A1AR antagonist 6 is indeed inducing apoptosis using another method, such as Annexin V/PI staining followed by flow cytometry.[15]

  • Consider that cell death may be occurring through a different pathway (e.g., necrosis or autophagy).

Experimental Protocols

MTT Cytotoxicity Assay

This protocol is a widely used colorimetric assay to assess cell metabolic activity as an indicator of cell viability.[7][8]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of A1AR antagonist 6 in culture medium. Replace the existing medium with 100 µL of the compound dilutions. Include vehicle-treated and untreated controls.[11]

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[6]

LDH Cytotoxicity Assay

This assay measures the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.[9]

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Sample Collection: After the incubation period, centrifuge the plate at 250 x g for 4 minutes.

• Supernatant Transfer: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing substrate, cofactor, and dye) to each well.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.[13]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[16]

Caspase-3 Activity Assay

This assay specifically quantifies the activity of caspase-3, a key executioner caspase in apoptosis.[10][17]

• Cell Lysis: After treatment with A1AR antagonist 6, collect the cells and lyse them using a chilled lysis buffer. Incubate on ice for 10 minutes.[17]

• Centrifugation: Centrifuge the cell lysate at 10,000 x g for 1 minute to pellet cellular debris.

• Assay Reaction: Transfer the supernatant to a new 96-well plate. Add the caspase-3 substrate (e.g., DEVD-pNA) to each well.[18]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[18]

• Absorbance Measurement: Measure the absorbance at 405 nm using a microplate reader.[18]

Data Presentation

Table 1: Cytotoxicity of A1AR Antagonist 6 on MCF-7 Cells (MTT Assay)

Concentration (µM)	% Viability (24h)	% Viability (48h)	% Viability (72h)
0 (Vehicle Control)	100 ± 5.2	100 ± 4.8	100 ± 5.5
1	95 ± 4.1	88 ± 3.9	75 ± 4.3
10	72 ± 3.5	55 ± 4.2	40 ± 3.8
50	45 ± 2.8	25 ± 3.1	15 ± 2.5
100	20 ± 2.1	10 ± 1.9	5 ± 1.2

Table 2: LDH Release from MCF-7 Cells Treated with A1AR Antagonist 6 (48h)

Concentration (µM)	% Cytotoxicity (LDH Release)
0 (Vehicle Control)	5 ± 1.5
1	12 ± 2.1
10	35 ± 3.2
50	65 ± 4.5
100	85 ± 5.1
Maximum Release	100 ± 3.7

Table 3: Relative Caspase-3 Activity in MCF-7 Cells Treated with A1AR Antagonist 6 (24h)

Concentration (µM)	Fold Increase in Caspase-3 Activity
0 (Vehicle Control)	1.0 ± 0.1
1	1.8 ± 0.2
10	4.5 ± 0.4
50	8.2 ± 0.7
100	12.5 ± 1.1

Visualizations

Cytotoxicity Assessment Workflow for A1AR Antagonist 6.

Hypothesized Apoptotic Pathway of A1AR Antagonist 6.

References

• 1. The effect of adenosine A1 receptor agonist and antagonist on p53 and caspase 3, 8, and 9 expression and apoptosis rate in MCF-7 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The effect of adenosine A1 receptor agonist and antagonist on p53 and caspase 3, 8, and 9 expression and apoptosis rate in MCF-7 breast cancer cell line. | Sigma-Aldrich [sigmaaldrich.com]
• 4. biomedicinej.com [biomedicinej.com]
• 5. A1 adenosine receptor antagonist induces cell apoptosis in KYSE-30 and YM-1 esophageal cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. LDH Cytotoxicity Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. caspase3 assay [assay-protocol.com]
• 11. benchchem.com [benchchem.com]
• 12. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 13. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 14. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 18. biogot.com [biogot.com]

Overcoming "A1AR antagonist 6" delivery challenges

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with A1AR antagonist 6.

Frequently Asked Questions (FAQs)

Q1: What is A1AR antagonist 6?

A1AR antagonist 6, also referred to as compound 15, is a potent and selective antagonist of the A1 adenosine receptor (A1AR). It is a small molecule inhibitor used in research to study the physiological and pathological roles of the A1AR.

Q2: What are the key properties of A1AR antagonist 6?

While specific solubility and stability data are not extensively published, the general properties of A1AR antagonist 6 are summarized below. Researchers should experimentally determine the optimal conditions for their specific applications.

Property	Value	Reference
Potency (pKi)	7.13	[1][2]
Potency (pIC50)	6.38	[1][2]
Molecular Formula	C17H15N3O2	[1]
CAS Number	329693-22-3	[1]
Storage Temperature	-20°C	[1]

Q3: What is the mechanism of action of A1AR antagonist 6?

A1AR antagonist 6 functions by competitively binding to the A1 adenosine receptor, a G protein-coupled receptor (GPCR). This binding prevents the endogenous ligand, adenosine, from activating the receptor. The A1AR is primarily coupled to the inhibitory G protein, Gi/o. Therefore, antagonism by A1AR antagonist 6 blocks the downstream signaling cascade that normally leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

A1AR Signaling Pathway

Caption: A1AR signaling pathway and the inhibitory action of A1AR antagonist 6.

Troubleshooting Guides

This section addresses common challenges that may be encountered during the delivery and use of A1AR antagonist 6 in experimental settings.

Issue 1: Poor Solubility or Precipitation of the Compound

Possible Cause	Suggested Solution
Low aqueous solubility.	Prepare a high-concentration stock solution in an organic solvent such as DMSO. For aqueous working solutions, ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-induced artifacts.
Incorrect buffer pH or composition.	Test the solubility of A1AR antagonist 6 in a small range of physiologically relevant buffers with varying pH. Some compounds are more soluble in slightly acidic or basic conditions.
Compound has "crashed out" of solution during dilution.	When preparing working solutions from a DMSO stock, add the stock solution to the aqueous buffer with vigorous vortexing to ensure rapid and complete mixing. Avoid adding aqueous buffer directly to the DMSO stock.

Issue 2: Inconsistent or Lack of Biological Activity

Possible Cause	Suggested Solution
Compound degradation.	Prepare fresh working solutions for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles of the stock solution by aliquoting after the initial preparation. Protect the compound from light if it is light-sensitive.
Incorrect concentration.	Perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay. The effective concentration in a cellular assay may be higher than the biochemical IC50 due to factors like cell permeability and protein binding.
Cell permeability issues.	If the compound is not cell-permeable, its effects will not be observed in whole-cell assays. Confirm the expected permeability of the compound from literature or manufacturer's data. If necessary, consider using a cell-permeable analog or a different antagonist.
Off-target effects.	At high concentrations, the antagonist may bind to other receptors or cellular components, leading to unexpected or inconsistent results. Use the lowest effective concentration determined from your dose-response curve.

Issue 3: Observed Cellular Toxicity

Possible Cause	Suggested Solution
High concentration of the antagonist.	High concentrations of any small molecule can induce cytotoxicity. Determine the cytotoxic concentration of A1AR antagonist 6 for your cell line using a cell viability assay (e.g., MTT or resazurin assay).
Solvent toxicity.	The solvent used to dissolve the antagonist (e.g., DMSO) can be toxic to cells at higher concentrations. Ensure the final solvent concentration in your culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%). Always include a vehicle control (medium with the same concentration of solvent) in your experiments.
Prolonged exposure.	Continuous exposure to the antagonist may be detrimental to cell health. Optimize the incubation time to the minimum required to achieve the desired biological effect.

Experimental Protocols

Protocol 1: Determining the Solubility and Stability of A1AR Antagonist 6

Objective: To determine the aqueous solubility and stability of A1AR antagonist 6 in a chosen experimental buffer.

Materials:

• A1AR antagonist 6

• Dimethyl sulfoxide (DMSO)

• Experimental buffer (e.g., PBS, cell culture medium)

• High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or Mass Spectrometry)

Procedure:

• Solubility Determination:

  • Prepare a series of dilutions of A1AR antagonist 6 in your experimental buffer, starting from a high concentration and performing serial dilutions.

  • Incubate the solutions at the experimental temperature (e.g., 37°C) for a set period (e.g., 2 hours).

  • Centrifuge the solutions to pellet any undissolved compound.

  • Analyze the supernatant by HPLC to determine the concentration of the dissolved antagonist. The highest concentration that remains in solution is the approximate solubility.

• Stability Determination:

  • Prepare a solution of A1AR antagonist 6 in your experimental buffer at a known concentration below its solubility limit.

  • Incubate the solution at the experimental temperature (e.g., 37°C).

  • At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution and analyze it by HPLC.

  • Quantify the peak area of the antagonist at each time point. A decrease in the peak area over time indicates degradation.

Protocol 2: In Vitro cAMP Accumulation Assay for A1AR Antagonist Activity

Objective: To determine the potency of A1AR antagonist 6 by measuring its ability to block agonist-induced inhibition of cAMP production in cells expressing the A1AR.

Materials:

• CHO or HEK293 cells stably expressing the human A1AR

• Cell culture medium

• A1AR agonist (e.g., N6-cyclopentyladenosine, CPA)

• Forskolin (an adenylyl cyclase activator)

• A1AR antagonist 6

• cAMP assay kit (e.g., HTRF, ELISA, or LANCE)

Procedure:

• Cell Seeding: Seed the A1AR-expressing cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of A1AR antagonist 6 and the A1AR agonist in assay buffer.

• Antagonist Incubation: Pre-incubate the cells with varying concentrations of A1AR antagonist 6 for a specified time (e.g., 30 minutes) at 37°C.

• Agonist Stimulation: Add a fixed concentration of the A1AR agonist (typically the EC80 concentration) in the presence of a fixed concentration of forskolin to all wells except the negative control.

• Incubation: Incubate the plate for a specified time (e.g., 30 minutes) at 37°C.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP concentration against the log of the antagonist concentration and fit the data to a four-parameter logistic equation to determine the IC50 value of A1AR antagonist 6.

Experimental Workflow Diagrams

Caption: Workflow for determining solubility and stability of A1AR antagonist 6.

Caption: Workflow for the in vitro cAMP accumulation assay.

References

• 1. researchgate.net [researchgate.net]
• 2. protocols.io [protocols.io]

"A1AR antagonist 6" batch-to-batch consistency

Technical Support Center: A1AR Antagonist 6

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting issues related to the batch-to-batch consistency of A1AR antagonist 6. The following frequently asked questions (FAQs) and troubleshooting guides are designed to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in the IC50 values of A1AR antagonist 6 between different batches. What could be the potential causes?

A1: Batch-to-batch variability in the potency of a small molecule inhibitor like A1AR antagonist 6 can stem from several factors. These can be broadly categorized into issues with the compound itself and variations in the experimental setup.

• Compound-Related Issues:

  • Purity: The presence of impurities, particularly those with activity at the A1 adenosine receptor (A1AR) or other targets in your assay system, can significantly alter the apparent potency.

  • Solubility: Incomplete solubilization or precipitation of the compound during the experiment can lead to inconsistent concentrations being delivered to the target.

  • Stability: Degradation of the compound in solvent or assay buffer over time can reduce its effective concentration.

  • Counter-ion or Salt Form: Different batches may have been synthesized with different counter-ions or as different salt forms, which can affect the molecular weight and solubility.

• Experimental Variability:

  • Cell-Based Assays: Variations in cell passage number, cell density, and overall cell health can impact the cellular response to the antagonist.[1]

  • Assay Conditions: Inconsistent incubation times, temperatures, or reagent concentrations can contribute to variability.[1]

  • Pipetting and Dilution Errors: Inaccurate serial dilutions are a common source of error in determining potency.[1]

Q2: How can we verify the identity and purity of a new batch of A1AR antagonist 6?

A2: It is crucial to perform in-house quality control (QC) on each new batch of a compound to ensure its identity, purity, and concentration. We recommend the following analytical methods:

Analytical Method	Purpose	Typical Specification
LC-MS (Liquid Chromatography-Mass Spectrometry)	To confirm the identity (molecular weight) and assess the purity of the compound.	Purity: ≥95%
¹H NMR (Proton Nuclear Magnetic Resonance)	To confirm the chemical structure of the compound.	Spectrum should be consistent with the proposed structure.
HPLC (High-Performance Liquid Chromatography)	To quantify the purity of the compound.	Purity: ≥95% (by peak area at a specific wavelength)
Karl Fischer Titration	To determine the water content.	Water content: ≤0.5%
TGA (Thermogravimetric Analysis)	To determine the residual solvent content.	Residual solvent: ≤0.5%

Q3: What is the recommended solvent for dissolving A1AR antagonist 6?

A3: Based on its chemical structure, A1AR antagonist 6 is predicted to be soluble in organic solvents such as DMSO. For in vitro experiments, we recommend preparing a high-concentration stock solution (e.g., 10 mM) in 100% DMSO and then making further dilutions in your aqueous assay buffer. The final concentration of DMSO in the assay should be kept low (typically ≤0.5%) and consistent across all wells to avoid solvent-induced effects.[2]

Q4: Can batch-to-batch differences in physical properties like color or crystallinity affect experimental outcomes?

A4: Yes, variations in the physical appearance of a compound can sometimes indicate underlying chemical differences. While a change in color or crystal form might not always impact biological activity, it can be a sign of different impurity profiles, residual solvents, or polymorphic forms, which could affect solubility and bioavailability.[3] If you observe significant physical differences between batches, we recommend proceeding with caution and performing rigorous analytical and functional validation.

Troubleshooting Guides

Guide 1: Troubleshooting Inconsistent Potency (IC50) in Functional Assays

This guide provides a systematic approach to identifying the source of variability in the measured potency of A1AR antagonist 6.

Troubleshooting Workflow

Caption: A workflow for troubleshooting inconsistent IC50 values.

Experimental Protocol: Head-to-Head Batch Comparison in a cAMP Assay

This protocol is designed to directly compare the potency of two different batches of A1AR antagonist 6.

• Cell Culture: Culture CHO-K1 cells stably expressing the human A1 adenosine receptor in appropriate media. Ensure cells are healthy and in the logarithmic growth phase.[2]

• Compound Preparation:

  • Prepare 10 mM stock solutions of each batch of A1AR antagonist 6 and a reference A1AR antagonist (e.g., DPCPX) in 100% DMSO.

  • Perform serial dilutions in assay buffer to create a range of concentrations for the dose-response curve.

• Assay Procedure:

  • Seed the cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

  • Pre-incubate the cells with the different concentrations of each A1AR antagonist 6 batch and the reference antagonist for 20 minutes.[2]

  • Stimulate the cells with an EC80 concentration of an A1AR agonist (e.g., N6-Cyclopentyladenosine, CPA) for 15 minutes. Include a control with no agonist.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF or AlphaScreen).

• Data Analysis:

  • Normalize the data to the control wells.

  • Fit the dose-response curves using a four-parameter logistic equation to determine the IC50 value for each batch.

Guide 2: Assessing Compound Solubility

Inconsistent results can often be traced back to poor compound solubility. Here’s how to assess it.

Solubility Assessment Workflow

Caption: A workflow for assessing compound solubility.

A1 Adenosine Receptor (A1AR) Signaling Pathway

Activation of the A1AR, a G-protein coupled receptor (GPCR), primarily signals through the Gi/o pathway.[4][5] This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels. The βγ subunits of the G-protein can also directly modulate ion channels. An antagonist, such as A1AR antagonist 6, blocks the binding of endogenous adenosine or synthetic agonists, thereby preventing these downstream effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Safety in Numbers: Using Color Consistency to Verify Batch Concentrations in Pharmaceuticals | HunterLab [hunterlab.com]
• 4. mdpi.com [mdpi.com]
• 5. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of A1AR Antagonist 6 and Other A1 Adenosine Receptor Blockers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of "A1AR antagonist 6" against other prominent A1 adenosine receptor (A1AR) blockers. The data presented is compiled from various scientific sources to offer an objective overview of their performance, supported by experimental methodologies and pathway visualizations to aid in research and development.

Introduction to A1 Adenosine Receptor Antagonism

The A1 adenosine receptor (A1AR) is a G protein-coupled receptor that plays a crucial role in regulating a wide array of physiological processes, including cardiovascular function, neuronal activity, and inflammation. Antagonism of the A1AR has emerged as a promising therapeutic strategy for various conditions, such as heart failure, renal dysfunction, and neurodegenerative diseases. This guide focuses on the pharmacological profile of "A1AR antagonist 6" in comparison to other well-established A1AR blockers.

Comparative Quantitative Data

The following tables summarize the binding affinity and functional potency of "A1AR antagonist 6" and other selected A1AR antagonists. It is important to note that the data for "A1AR antagonist 6" is primarily sourced from commercial suppliers, while the data for other compounds are from peer-reviewed literature. Direct comparison should be made with caution as experimental conditions may vary.

Table 1: Binding Affinity (Ki) of A1AR Antagonists at Human Adenosine Receptors

Compound	A1AR Ki (nM)	A2AAR Ki (nM)	A2BAR Ki (nM)	A3AR Ki (nM)	Selectivity (A2A/A1)
A1AR antagonist 6 (Compound 15)	7.41 (pKi = 7.13)[1][2]	Data not available	Data not available	Data not available	Data not available
DPCPX	0.46[3]	>230[3]	Data not available	Data not available	>500
KW-3902 (Rolofylline)	<10[4]	>2000[4]	Data not available	No effect[3]	>200
BG9928	<10[4]	>2000[4]	Data not available	Data not available	>200
SLV320	<10[4]	>2000[4]	Data not available	Data not available	>200

Table 2: Functional Antagonism (IC50/pIC50) of A1AR Antagonists

Compound	A1AR IC50/pIC50	Assay Type
A1AR antagonist 6 (Compound 15)	pIC50 = 6.38[1][2]	cAMP functional assay
DPCPX	1.31 nM	Adenosine-induced negative inotropy in guinea-pig atria
KW-3902 (Rolofylline)	Data not available	Data not available

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. Below are representative protocols for the key assays used to characterize A1AR antagonists.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To measure the affinity of test compounds for the A1 adenosine receptor.

Materials:

• HEK293 cells stably expressing the human A1AR.

• Membrane preparation buffer: 50 mM Tris-HCl, pH 7.4.

• Assay buffer: 50 mM Tris-HCl, pH 7.4, containing 1 mM MgCl2 and 0.1% BSA.

• Radioligand: [3H]DPCPX (a selective A1AR antagonist).

• Non-specific binding control: 10 µM DPCPX.

• Test compounds (e.g., A1AR antagonist 6).

• Glass fiber filters.

• Scintillation cocktail.

Procedure:

• Membrane Preparation:

  • Culture HEK293-hA1AR cells to confluence.

  • Harvest cells and homogenize in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at 4°C and resuspend the membrane pellet in assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, add assay buffer, the membrane preparation (typically 20-50 µg of protein), and the test compound at various concentrations.

  • Add the radioligand ([3H]DPCPX) at a concentration close to its Kd.

  • For non-specific binding wells, add 10 µM DPCPX.

  • Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

  • Wash the filters several times with ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the test compound concentration and fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This assay measures the ability of an antagonist to block the agonist-induced inhibition of cyclic AMP (cAMP) production, which is a hallmark of A1AR activation.

Objective: To determine the functional potency (IC50) of A1AR antagonists.

Materials:

• CHO-K1 cells stably expressing the human A1AR.

• Assay medium: DMEM/F12 with 0.1% BSA.

• Forskolin (an adenylyl cyclase activator).

• A1AR agonist (e.g., NECA).

• Test compounds (e.g., A1AR antagonist 6).

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

Procedure:

• Cell Preparation:

  • Plate CHO-K1-hA1AR cells in a 96-well plate and grow to near confluence.

  • On the day of the assay, replace the culture medium with assay medium.

• Antagonist Incubation:

  • Add the test compounds at various concentrations to the cells and incubate for 15-30 minutes at 37°C.

• Agonist Stimulation:

  • Add a fixed concentration of the A1AR agonist (NECA, typically at its EC80 concentration) in the presence of a submaximal concentration of forskolin.

  • Incubate for a further 15-30 minutes at 37°C.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels using a cAMP detection kit according to the manufacturer's instructions.

• Data Analysis:

  • Plot the cAMP concentration as a function of the antagonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of the antagonist that inhibits 50% of the agonist-induced response.

Mandatory Visualizations

A1 Adenosine Receptor Signaling Pathway and Antagonism

The following diagram illustrates the canonical signaling pathway of the A1 adenosine receptor and the mechanism of action of A1AR antagonists.

Caption: A1AR signaling and antagonist mechanism of action.

Experimental Workflow for A1AR Antagonist Characterization

The following diagram outlines a typical experimental workflow for the characterization of a novel A1AR antagonist.

Caption: Workflow for A1AR antagonist characterization.

Conclusion

"A1AR antagonist 6" demonstrates potent in vitro activity as an A1 adenosine receptor blocker. However, a comprehensive comparison with other established A1AR antagonists is limited by the lack of publicly available, peer-reviewed data on its selectivity profile and in vivo performance. The data and protocols provided in this guide offer a framework for researchers to evaluate and compare novel A1AR antagonists. Further studies are warranted to fully elucidate the therapeutic potential of "A1AR antagonist 6" in relevant disease models.

References

• 1. A novel non-xanthine adenosine A1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potent adenosine receptor antagonists that are selective for the A1 receptor subtype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vivo effects of adenosine A1 receptor agonist and antagonist on neuronal and astrocytic intermediary metabolism studied with ex vivo 13C NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Selective Adenosine A1 Receptor (A1AR) Antagonists

An Objective Analysis for Researchers and Drug Development Professionals

Disclaimer: The compound "A1AR antagonist 6" is not a publicly recognized agent. This guide uses the well-documented clinical candidates Rolofylline (B1679515) (KW-3902) and SLV320 as representative examples of selective A1AR antagonists to provide a comparative framework based on available experimental data.

The Adenosine (B11128) A1 receptor (A1AR) plays a critical role in regulating kidney function. Under conditions of stress, such as in acute heart failure, increased adenosine levels can lead to constriction of the afferent arterioles in the kidney, reducing the glomerular filtration rate (GFR) and promoting sodium and water retention.[1][2][3] This contributes to a condition known as cardiorenal syndrome, where cardiac dysfunction leads to worsening renal function.[4] Selective A1AR antagonists were developed to block this effect, aiming to promote diuresis and natriuresis while preserving or improving renal function, a significant advantage over conventional diuretics which can sometimes impair it.[5][6][7]

Comparative Pharmacological Profiles

The therapeutic potential of A1AR antagonists is rooted in their high affinity for the A1 receptor and their selectivity over other adenosine receptor subtypes, which minimizes off-target effects. Both Rolofylline and SLV320 demonstrated potent and selective antagonism in preclinical studies.

Compound	Target Receptor	Binding Affinity (Ki)	Selectivity	Reference
Rolofylline (KW-3902)	Human A1AR	< 10 nM	>200-fold vs. A2A	[8]
SLV320	Human A1AR	1 nM	>200-fold vs. other AR subtypes	[9]

Clinical Efficacy in Acute Heart Failure

The primary indication explored for these agents was acute heart failure (AHF) with renal impairment. Clinical trials sought to determine if adding an A1AR antagonist to standard therapy (including loop diuretics like furosemide) could improve outcomes.

Table 2: Rolofylline vs. Placebo in Acute Heart Failure (PROTECT Trial Data)

The PROTECT trial was a large-scale, randomized, placebo-controlled study involving 2,033 patients hospitalized for AHF with impaired renal function.

Efficacy Endpoint	Rolofylline (30 mg IV)	Placebo	P-value	Key Findings & References
Primary Composite Endpoint	Treatment Failure: 46.6%	Treatment Failure: 45.3%	0.35	Rolofylline did not meet the primary endpoint for treatment success/failure.[10][11]
Persistent Renal Impairment	15.0% of patients	13.7% of patients	0.44	No significant difference in the rate of persistent worsening renal function.[10][11]
Change in Serum Creatinine (B1669602) (Pilot Study)	Stable or decreased	Increased	0.030	The smaller pilot study showed a trend toward preserving renal function.[12]
60-Day Death or Readmission	30.7%	31.9%	0.86	No improvement in 60-day outcomes for mortality or cardiovascular/renal readmission.[10][11]
Adverse Events (Seizures)	Occurred in 11 patients	Occurred in 0 patients	N/A	Seizures, a known risk of A1 antagonists, were observed only in the Rolofylline group.[10][11]

Table 3: SLV320 vs. Furosemide (B1674285)/Placebo in Heart Failure (Phase II Data)

SLV320 was evaluated in smaller Phase II studies to assess its effects on renal function and hemodynamics in patients with heart failure.

Efficacy Endpoint	SLV320 (10 mg & 15 mg)	Furosemide (40 mg)	Placebo	Key Findings & References
Change in Cystatin C	-0.093 mg/L (Improvement)	+0.052 mg/L (Worsening)	N/A	SLV320 decreased cystatin C, suggesting an improvement in GFR, whereas furosemide increased it.[13]
Sodium Excretion (0-6h)	Significantly Increased	N/A	No significant change	SLV320 demonstrated a significant natriuretic effect compared to placebo.[13]
Diuresis (0-6h)	Significantly Increased	N/A	No significant change	SLV320 significantly increased urine output compared to placebo.[13]
Systemic Vascular Resistance	No significant alteration	+166.7 dyn·s·cm⁻⁵	N/A	Unlike furosemide, SLV320 did not significantly alter systemic vascular resistance.[13]
Blood Pressure / Heart Rate	No major hemodynamic effects	Not Reported	N/A	Preclinical and clinical data showed SLV320 did not significantly alter blood pressure or heart rate.[9][13]

Experimental Methodologies & Visualizations

Detailed and reproducible protocols are fundamental to evaluating therapeutic efficacy. Below are representative protocols based on the clinical and preclinical studies of these agents.

Protocol 1: Clinical Trial for A1AR Antagonists in Acute Heart Failure

This protocol is a generalized summary based on the design of the PROTECT pilot study for Rolofylline.[12]

• Patient Population:

  • Inclusion Criteria: Patients hospitalized for acute heart failure (AHF) with dyspnea at rest or with minimal exertion. Evidence of renal impairment, defined as an estimated creatinine clearance of 20–80 mL/min. Elevated natriuretic peptide levels (BNP or NT-proBNP).

  • Exclusion Criteria: History of seizures, systolic blood pressure <90 mmHg, requirement for intravenous vasodilators or inotropes.

• Study Design:

  • Multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

  • Patients are randomized (e.g., 2:1 ratio) to receive the A1AR antagonist or a matching placebo.

• Intervention:

  • The investigational drug (e.g., Rolofylline 30 mg) or placebo is administered as a 4-hour intravenous infusion daily for up to 3 days.

  • All patients receive standard-of-care for AHF, including intravenous loop diuretics. Dose adjustments of diuretics are at the discretion of the treating physician.

• Efficacy Endpoints:

  • Primary: A composite clinical endpoint evaluating changes in heart failure status, renal function, and survival.

  • Secondary:

    • Change in serum creatinine from baseline to day 14.

    • Patient-reported assessment of dyspnea.

    • Net fluid loss and change in body weight.

    • Composite of 60-day mortality or readmission for cardiovascular or renal causes.

• Safety Assessment:

  • Monitoring of adverse events, with a particular focus on neurological events such as seizures.

  • Continuous monitoring of vital signs and routine laboratory parameters.

Fig 1. A generalized workflow for a clinical trial of an A1AR antagonist in AHF.

Protocol 2: Preclinical Efficacy in a Rat Model of Cardiorenal Syndrome

This protocol describes a method to assess the renal-protective effects of an A1AR antagonist in a relevant animal model.[14][15][16]

• Animal Model Induction:

  • Use Dahl salt-sensitive rats or spontaneously hypertensive rats (SHRs) to model underlying cardiovascular disease.[14][15]

  • Induce heart failure via surgical ligation of the left anterior descending (LAD) coronary artery. This creates a myocardial infarction, leading to left ventricular dysfunction over several weeks.

  • Confirm development of heart failure and renal dysfunction via echocardiography (to measure ejection fraction) and metabolic cage studies (to measure urinary protein-to-creatinine ratio).

• Experimental Groups:

  • Group 1: Sham-operated control + Vehicle.

  • Group 2: Heart failure model + Vehicle.

  • Group 3: Heart failure model + A1AR Antagonist (e.g., SLV320, dosed intravenously or orally).

  • Group 4: Heart failure model + Standard diuretic (e.g., Furosemide).

• Drug Administration:

  • Begin treatment once heart failure is established (e.g., 4 weeks post-surgery).

  • Administer the compound daily for a predefined period (e.g., 4 weeks).

• Data Collection & Analysis:

  • Renal Function:

    • Weekly measurement of 24-hour urine output, sodium excretion, and urinary protein-to-creatinine ratio using metabolic cages.

    • At study endpoint, collect blood to measure serum creatinine, blood urea (B33335) nitrogen (BUN), and cystatin C.

  • Cardiac Function:

    • Perform serial echocardiography to assess left ventricular ejection fraction (LVEF) and dimensions.

  • Hemodynamics:

    • Measure blood pressure and heart rate using tail-cuff plethysmography or telemetry.

  • Histology:

    • At endpoint, perfuse and collect kidneys and hearts for histological analysis (e.g., H&E, Masson's trichrome) to assess tissue damage and fibrosis.

Fig 2. A1AR signaling pathway in the renal afferent arteriole and site of antagonist action.

Conclusion

Selective adenosine A1 receptor antagonists like Rolofylline and SLV320 were developed on a strong physiological rationale to address the cardiorenal syndrome in acute heart failure.[17][18] Early and mid-stage clinical studies showed promising results, demonstrating that these agents could increase diuresis and natriuresis while appearing to preserve or even improve renal function, an effect not seen with loop diuretics alone.[12][13]

However, the large-scale Phase III PROTECT trial with Rolofylline did not confirm these benefits. The drug failed to improve the primary clinical composite endpoint or reduce 60-day mortality and readmissions.[10][11] Furthermore, the trial highlighted the significant safety concern of seizures, a known on-target effect of blocking A1 receptors in the central nervous system.[10] Consequently, the development of Rolofylline and other agents in this class for acute heart failure was halted.

While the journey of these specific A1AR antagonists did not lead to a new therapy, the research has provided valuable insights into the complex pathophysiology of the cardiorenal syndrome. The principle of targeting renal-specific mechanisms to improve outcomes in heart failure remains an important and active area of investigation.

References

• 1. JCI - Adenosine and ATP: traffic regulators in the kidney [jci.org]
• 2. Adenosine receptors as emerging therapeutic targets for diabetic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adenosine Receptors and the Kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rolofylline: a selective adenosine 1 receptor antagonist for the treatment of heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rolofylline (KW-3902): a new adenosine A1-receptor antagonist for acute congestive heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Renal effects of adenosine A1-receptor antagonists in congestive heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Portico [access.portico.org]
• 8. A1 adenosine receptor antagonists, agonists, and allosteric enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The adenosine A1 receptor antagonist SLV320 reduces myocardial fibrosis in rats with 5/6 nephrectomy without affecting blood pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. iris.unibs.it [iris.unibs.it]
• 12. The PROTECT pilot study: a randomized, placebo-controlled, dose-finding study of the adenosine A1 receptor antagonist rolofylline in patients with acute heart failure and renal impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cardio-renal effects of the A1 adenosine receptor antagonist SLV320 in patients with heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Assessment of renal congestion in a rat model with congestive heart failure using superb microvascular imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A new animal model of cardiorenal syndrome could be established by inducing heart failure through coronary artery ligation in spontaneously hypertensive rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | A review on experimental surgical models and anesthetic protocols of heart failure in rats [frontiersin.org]
• 17. Adenosine A1 receptor antagonists in clinical research and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ahajournals.org [ahajournals.org]

A Comparative Analysis of A1AR Antagonist 6 and SLV320 for Adenosine A1 Receptor Modulation

For researchers and professionals in drug development, the selection of a potent and selective antagonist for the adenosine A1 receptor (A1AR) is a critical step. This guide provides a detailed comparative analysis of two such antagonists: A1AR antagonist 6, a thieno[2,3-d]pyrimidine derivative, and SLV320 (Derenofylline), a pyrrolo-pyrimidine compound. This comparison is based on available data on their chemical properties, receptor binding affinity, selectivity, and known physiological effects.

Introduction

The adenosine A1 receptor, a G-protein coupled receptor, is a key regulator in various physiological processes, including cardiovascular function, neurotransmission, and renal physiology. Antagonism of the A1AR has shown therapeutic potential in conditions such as heart failure and renal dysfunction. This guide focuses on a side-by-side comparison of A1AR antagonist 6 and the clinical trial candidate SLV320 to aid researchers in making informed decisions for their studies.

Chemical and Physical Properties

A fundamental aspect of any pharmacological agent is its chemical identity, which dictates its physical and biological properties.

Feature	A1AR Antagonist 6 (Compound 15)	SLV320 (Derenofylline)
Chemical Name	2-amino-4-(1,3-benzodioxol-5-yl)-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine-3-carbonitrile	4-[(2-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]cyclohexan-1-ol
Chemical Class	Thieno[2,3-d]pyrimidine	Pyrrolo-pyrimidine
CAS Number	329693-22-3	251945-92-3
Molecular Formula	C₁₇H₁₅N₃O₂S	C₁₈H₂₀N₄O

Receptor Binding Affinity and Selectivity

The potency and specificity of a receptor antagonist are paramount for its utility as a research tool or therapeutic agent. The available data for A1AR antagonist 6 and SLV320 indicate that both are potent binders to the human A1AR.

Parameter	A1AR Antagonist 6 (Compound 15)	SLV320 (Derenofylline)
Human A1AR Affinity (pKi)	7.13	9.0 (Ki = 1 nM)[1][2]
Human A2AAR Affinity (Ki)	> 10,000 nM (pKi < 4)	398 nM[3]
Human A3AR Affinity (Ki)	Not available	200 nM[3]
Selectivity (A2A/A1)	> 1000-fold	~400-fold[3]
Selectivity (A3/A1)	Not available	200-fold[3]

SLV320 has been well-characterized as a highly potent and selective A1AR antagonist, with a Ki of 1 nM for the human A1 receptor.[1][2] It demonstrates significant selectivity over other adenosine receptor subtypes.[3] While specific binding data for A1AR antagonist 6 against A2A and A3 receptors are limited, the available information suggests it is also a highly selective A1AR antagonist.

Mechanism of Action and Signaling Pathway

Both A1AR antagonist 6 and SLV320 are competitive antagonists of the adenosine A1 receptor. By binding to the receptor, they block the endogenous ligand adenosine from activating it. The A1AR is coupled to inhibitory G proteins (Gi/o). Its activation typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally, A1AR activation can modulate ion channel activity, such as activating potassium channels and inhibiting calcium channels, and can also activate phospholipase C (PLC). By blocking this pathway, A1AR antagonists prevent these downstream effects.

References

• 1. The adenosine A1 receptor antagonist SLV320 reduces myocardial fibrosis in rats with 5/6 nephrectomy without affecting blood pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The adenosine A1 receptor antagonist SLV320 reduces myocardial fibrosis in rats with 5/6 nephrectomy without affecting blood pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

A Comparative Guide to A1 Adenosine Receptor Antagonists in Renal Studies: KW-3902 and Other Investigated Compounds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The adenosine A1 receptor (A1AR) has emerged as a critical target in the management of fluid overload and renal dysfunction, particularly in the context of heart failure. Antagonism of this receptor offers a promising therapeutic strategy to enhance diuresis and preserve renal function. This guide provides a detailed comparison of the well-studied A1AR antagonist KW-3902 (rolofylline) with other notable A1AR antagonists that have been evaluated in renal studies, namely BG9928 and CVT-124.

It is important to note that a direct comparison with a compound referred to as "A1AR antagonist 6" (CAS Number: 329693-22-3) is not possible at this time due to the absence of published renal studies on this specific molecule. Therefore, this guide will focus on a comprehensive analysis of KW-3902 in relation to other clinically and preclinically investigated A1AR antagonists to provide a valuable resource for the research community.

Mechanism of Action: A1AR Antagonism in the Kidney

Adenosine, acting through A1 receptors in the kidneys, plays a significant role in regulating renal hemodynamics and tubular function.[1][2] Activation of A1AR in the afferent arterioles leads to vasoconstriction, which reduces the glomerular filtration rate (GFR).[3][4] In the proximal tubule, A1AR stimulation enhances the reabsorption of sodium and water.[2][5][6]

A1AR antagonists counteract these effects. By blocking the A1 receptor, these compounds induce afferent arteriole vasodilation and inhibit sodium reabsorption in the proximal tubule.[7] This dual action leads to increased urine output (diuresis) and sodium excretion (natriuresis), often while preserving or even improving GFR.[8] This unique profile distinguishes them from traditional diuretics, which can sometimes compromise renal function.

Signaling Pathway of A1AR in the Kidney

The binding of an A1AR antagonist prevents the activation of downstream signaling cascades that are normally initiated by adenosine. This interruption of the signaling pathway is central to the therapeutic effects of these compounds.

References

• 1. Adenosine and protection from acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adenosine Receptors and the Kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adenosine receptors as emerging therapeutic targets for diabetic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JCI - Adenosine and ATP: traffic regulators in the kidney [jci.org]
• 5. Renal tubular site of action of KW-3902, a novel adenosine A1-receptor antagonist, in anesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Adenosine, type 1 receptors: role in proximal tubule Na+ reabsorption - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Adenosine A1 receptor antagonists and the kidney - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Non-Xanthine A1 Adenosine Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of non-xanthine A1 adenosine receptor (A1AR) antagonists. By summarizing key performance data and detailing experimental methodologies, this document serves as a valuable resource for researchers engaged in cardiovascular, renal, and neurological drug discovery.

Introduction to A1AR Antagonism

The A1 adenosine receptor, a G-protein coupled receptor, plays a crucial role in regulating cardiac function, renal hemodynamics, and neuronal activity. Its activation typically leads to inhibitory effects, such as a decrease in heart rate and inhibition of neurotransmitter release. Consequently, antagonists of the A1AR have emerged as promising therapeutic agents for conditions like heart failure, cardiorenal syndrome, and certain neurological disorders. While xanthine derivatives like theophylline have long been known as A1AR antagonists, their lack of selectivity and off-target effects have driven the development of novel non-xanthine antagonists with improved pharmacological profiles. This guide focuses on a head-to-head comparison of these next-generation compounds.

Comparative Analysis of Binding Affinity

The binding affinity of a ligand for its receptor is a critical determinant of its potency. The following table summarizes the reported binding affinities (Ki) of several non-xanthine A1AR antagonists for human and rat A1 adenosine receptors. For comparative context, data for the selective xanthine antagonist DPCPX (1,3-dipropyl-8-cyclopentylxanthine) is also included.

Compound	Chemical Class	Human A1AR Ki (nM)	Rat A1AR Ki (nM)	Selectivity for A1AR over A2AAR
SLV320 (Derenofylline)	Pyrrolo-pyrimidine	1[1][2]	1[3][4]	>200-fold[3][4][5]
Rolofylline (KW-3902)	8-polycycloalkyl-xanthine derivative (structurally distinct from classical xanthines)	<10[5]	0.19	890-fold (rat)
FK453	Phenylpyrazolo[1,5-a]pyridine	-	17.2 (IC50)[6]	~657-fold (IC50 ratio)[6]
BG9928 (Tonapofylline)	Xanthine derivative	<10[5]	-	>200-fold[5]
A1AR antagonist 1	2-Amino-4,6-diarylpyrimidine-5-carbonitrile	2.08[7]	-	~3.3-fold over hA2A[7]
DPCPX (Xanthine)	Xanthine	-	0.47[8]	~150-fold[8]

Functional Antagonism: In Vitro Efficacy

Beyond binding affinity, the ability of an antagonist to inhibit the functional response of the receptor is a key measure of its efficacy. The following table presents the half-maximal inhibitory concentration (IC50) values for selected non-xanthine A1AR antagonists in functional assays.

Compound	Assay Type	Species/Tissue	IC50
FK453	Inhibition of adenosine-induced negative inotropy	Guinea-pig atria	560 pM[6]
FK453	Inhibition of adenosine-induced relaxation	Guinea-pig aorta	1.18 µM[6]
FK453	Inhibition of [3H]N6-cyclohexyladenosine binding	Rat cerebral cortex	17.2 nM[6]

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the mechanisms of action and the methods used to characterize these compounds, the following diagrams illustrate the A1AR signaling pathway and a typical experimental workflow for antagonist screening.

References

• 1. Adenosine Receptor (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. The adenosine A1 receptor antagonist SLV320 reduces myocardial fibrosis in rats with 5/6 nephrectomy without affecting blood pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The adenosine A1 receptor antagonist SLV320 reduces myocardial fibrosis in rats with 5/6 nephrectomy without affecting blood pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A1 adenosine receptor antagonists, agonists, and allosteric enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel non-xanthine adenosine A1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Potent adenosine receptor antagonists that are selective for the A1 receptor subtype - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of A1AR Antagonist Cross-Reactivity

This guide provides a detailed comparison of the cross-reactivity profiles of A1 adenosine receptor (A1AR) antagonists, with a focus on the well-characterized and selective antagonist, 1,3-Dipropyl-8-cyclopentylxanthine (DPCPX). The data presented here is intended for researchers, scientists, and professionals in drug development to facilitate the selection of appropriate pharmacological tools and to guide the development of novel selective A1AR antagonists.

The A1 adenosine receptor, a member of the G protein-coupled receptor (GPCR) superfamily, is widely distributed throughout the human body, including the brain, heart, and kidneys.[1] Its activation by endogenous adenosine typically leads to inhibitory effects through its coupling with Gi/o proteins, resulting in the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[2][3][4] A1ARs are implicated in a variety of physiological and pathological processes, making them an attractive target for therapeutic intervention in conditions such as cardiac arrhythmias, heart failure, and neurodegenerative diseases.[1][5]

The development of selective A1AR antagonists is crucial to minimize off-target effects that can arise from interactions with other adenosine receptor subtypes (A2A, A2B, and A3). This guide presents cross-reactivity data for several A1AR antagonists, highlighting their selectivity profiles.

Quantitative Comparison of Antagonist Affinity and Selectivity

The following table summarizes the binding affinities (Ki values) of various antagonists at the four human adenosine receptor subtypes. A lower Ki value indicates a higher binding affinity. The selectivity for the A1AR is also presented as a ratio of Ki values for the other subtypes relative to the A1AR.

Compound	A1AR Ki (nM)	A2AAR Ki (nM)	A3AR Ki (nM)	A1 vs A2A Selectivity	A1 vs A3 Selectivity	Reference Compound
DPCPX	0.47	70.5	-	~150-fold	-	[6]
Compound 28c	14	>1000	-	>71-fold	-	[7]
Compound 22l	33	>1000	-	>30-fold	-	[7]
ASP5854	9.03	1.76	-	0.2-fold (A2A selective)	-	[8]
Compound C8 (from ChemDiv)	32.4	186	-	0.17-fold (A2A selective)	-	[8]
Compound C9 (from ChemDiv)	38.9	174	-	0.22-fold (A2A selective)	-	[8]
XAC	-	-	-	~40-fold	-	[9]
Compound 4a	76	25600	>100000	337-fold	>1315-fold	[1]
Compound 10b	21	-	55	-	0.38-fold (A3 selective)	[2]

Note: "-" indicates data not available in the provided search results. Selectivity is calculated as Ki(other subtype) / Ki(A1AR). A value > 1 indicates selectivity for A1AR.

Experimental Protocols

The data presented in this guide were primarily generated using two key experimental methodologies: radioligand binding assays and functional assays measuring cAMP accumulation.

1. Radioligand Binding Assays

Radioligand binding assays are used to determine the affinity of a compound for a specific receptor. This is achieved by measuring the ability of the test compound to displace a radiolabeled ligand that is known to bind to the receptor.

• Cell Preparation: Membranes are prepared from cells stably expressing the human adenosine receptor subtype of interest (e.g., A1AR, A2AAR, A3AR).

• Radioligand: A subtype-selective radioligand is used. For A1AR, [3H]DPCPX is a common choice.[10][11] For A2AAR, radioligands such as [3H]MSX-2 or [3H]CGS21680 are used.[10]

• Assay Procedure:

  • Cell membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled antagonist being tested.

  • The incubation is carried out at a specific temperature (e.g., room temperature) for a set period (e.g., 60-120 minutes) to allow the binding to reach equilibrium.

  • The reaction is terminated by rapid filtration through glass fiber filters to separate the bound from the free radioligand.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to fit a one-site competition model. The IC50 value (the concentration of the antagonist that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[6]

2. cAMP Functional Assays

Functional assays measure the biological response of a cell to a compound, providing information on whether the compound is an agonist, antagonist, or inverse agonist. For A1AR, which is Gi-coupled, antagonists are tested for their ability to block the agonist-induced inhibition of cAMP production.

• Cell Culture: Whole cells expressing the target receptor are used.

• Assay Principle:

  • Cells are pre-incubated with the antagonist at various concentrations.

  • Adenylyl cyclase is then stimulated with forskolin to increase intracellular cAMP levels.

  • An agonist for the receptor (e.g., NECA for A1AR) is added at a concentration that produces a submaximal response (e.g., EC80).

  • The level of intracellular cAMP is measured, often using a commercially available assay kit (e.g., based on HTRF or luminescence).

• Data Analysis: The ability of the antagonist to reverse the agonist-induced inhibition of cAMP production is quantified. The data are fitted to a dose-response curve to determine the IC50 of the antagonist. For competitive antagonists, a Schild analysis can be performed to determine the pA2 value, which is a measure of antagonist potency.[6][7]

Visualizations

A1AR Signaling Pathway

Caption: A1AR signaling pathway.

Experimental Workflow for Cross-Reactivity Screening

Caption: Workflow for antagonist cross-reactivity.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Focusing on Adenosine Receptors as a Potential Targeted Therapy in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Introduction to Adenosine Receptors as Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potent adenosine receptor antagonists that are selective for the A1 receptor subtype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. uu.diva-portal.org [uu.diva-portal.org]
• 8. Discovery of novel dual adenosine A1/A2A receptor antagonists using deep learning, pharmacophore modeling and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A1- and A2-Selective Adenosine Antagonists: In Vivo Characterization of Cardiovascular Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of the potency, selectivity, and pharmacokinetic profile for six adenosine A2A receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Probing the Binding Site of the A1 Adenosine Receptor Reengineered for Orthogonal Recognition by Tailored Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of A1AR Antagonist 6 Against Standard Adenosine A1 Receptor Antagonists

This guide provides a comprehensive benchmark of the investigational compound "A1AR antagonist 6" against well-established, standard antagonists of the A1 adenosine receptor (A1AR). The comparison focuses on key performance metrics such as binding affinity and selectivity, supported by detailed experimental protocols for robust evaluation. This document is intended for researchers, scientists, and professionals in the field of drug development to objectively assess the pharmacological profile of "A1AR antagonist 6".

Data Presentation: Comparative Binding Profiles

The following table summarizes the binding affinity (Ki) and selectivity of "A1AR antagonist 6" in comparison to standard A1AR antagonists, including DPCPX (8-Cyclopentyl-1,3-dipropylxanthine) and CPT (8-Cyclopentyl-1,3-dimethylxanthine). Istradefylline (KW-6002), a selective A2A receptor antagonist, is included to provide a broader context of selectivity against other adenosine receptor subtypes. The data for the standard compounds has been compiled from publicly available literature.

Compound	A1AR Ki (nM)	A2AAR Ki (nM)	A2BAR Ki (nM)	A3AR Ki (nM)	A1 vs A2A Selectivity (fold)
A1AR antagonist 6	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]
DPCPX	0.45 - 3.9[1][2]	130 - 330[1][2]	50	4000	~733[1][2]
CPT	~1.63[3]	-	-	-	-
Istradefylline (KW-6002)	>287[4][5]	2.2 - 9.12[4][5]	-	>681[5]	~0.03 (A2A selective)

Note: Ki values can vary between different studies and experimental conditions. The data presented for the standard compounds are representative values from the cited literature. The data for "A1AR antagonist 6" should be populated with experimentally determined values.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate comparison.

1. Radioligand Binding Assay for A1AR

This protocol is designed to determine the binding affinity (Ki) of a test compound for the A1 adenosine receptor through competitive displacement of a radiolabeled ligand.

• Materials:

  • CHO-K1 cell membranes expressing recombinant human A1AR.

  • [3H]-DPCPX (radioligand).

  • Test compound (e.g., "A1AR antagonist 6").

  • Binding buffer: 50 mM Tris-HCl, pH 7.4.

  • Wash buffer: Cold 50 mM Tris-HCl, pH 7.4.

  • Non-specific binding control: 10 µM 2-chloroadenosine (CADO) or another suitable high-affinity ligand.[6]

  • Glass fiber filters (e.g., GF/C).

  • Scintillation cocktail.

  • 96-well plates.

  • Filtration apparatus.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, combine the cell membranes (e.g., 6 µg of protein per well), the radioligand [3H]-DPCPX (at a final concentration close to its Kd, e.g., 1 nM), and varying concentrations of the test compound in the binding buffer.[6]

  • For determining non-specific binding, a set of wells will contain the membranes, radioligand, and a high concentration of an unlabeled A1AR ligand (e.g., 10 µM CADO).[6]

  • Incubate the plate at room temperature for 90 minutes to reach equilibrium.[6]

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filters and place them in scintillation vials with scintillation cocktail.

  • Quantify the radioactivity using a scintillation counter.

  • The IC50 value (the concentration of the test compound that displaces 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition curve.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[7]

2. cAMP Functional Assay for A1AR

This assay measures the ability of an antagonist to block the agonist-induced inhibition of adenylyl cyclase, a key downstream signaling event of A1AR activation.

• Materials:

  • Cells expressing A1AR (e.g., CHO-K1 or HEK293 cells).

  • A1AR agonist (e.g., N6-cyclopentyladenosine, CPA).

  • Forskolin (an adenylyl cyclase activator).

  • Test compound (e.g., "A1AR antagonist 6").

  • cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

  • Cell culture medium and reagents.

  • Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Procedure:

  • Seed the cells in 96-well or 384-well plates and culture overnight.

  • Pre-incubate the cells with varying concentrations of the test antagonist for a defined period (e.g., 30 minutes).[8]

  • Stimulate the cells with a fixed concentration of forskolin and a fixed concentration of the A1AR agonist (typically at its EC80 concentration to elicit a robust response).

  • Incubate for a specified time (e.g., 30 minutes) at room temperature or 37°C.

  • Lyse the cells and measure the intracellular cAMP levels according to the instructions of the chosen cAMP assay kit.

  • Generate concentration-response curves for the antagonist's ability to reverse the agonist-induced decrease in forskolin-stimulated cAMP levels.

  • The IC50 value is determined, representing the concentration of the antagonist that restores 50% of the response inhibited by the agonist.

  • The functional antagonist affinity (Kb) can be calculated using the Schild equation.

Mandatory Visualizations

A1AR Signaling Pathway and Antagonism

Caption: A1AR signaling pathway demonstrating competitive antagonism.

Experimental Workflow for A1AR Antagonist Comparison

Caption: Workflow for characterizing and comparing A1AR antagonists.

References

• 1. 8-Cyclopentyl-1,3-dipropylxanthine (DPCPX)--a selective high affinity antagonist radioligand for A1 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. CHARACTERIZATION OF ADENOSINE RECEPTORS IN INTACT CULTURED HEART CELLS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Radioligand binding assays at human and rat A1 adenosine receptors [bio-protocol.org]
• 7. IC50 - Wikipedia [en.wikipedia.org]
• 8. resources.revvity.com [resources.revvity.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of A1AR Antagonist 6

This document provides comprehensive safety and logistical information for the proper disposal of A1AR Antagonist 6, a novel research chemical. The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. As "A1AR Antagonist 6" is a designation for a research compound, specific data may not be publicly available; therefore, these guidelines are based on the general properties of heterocyclic small molecule A1AR antagonists and established best practices for laboratory chemical waste management.

I. Chemical and Physical Properties

A summary of the assumed quantitative data for A1AR Antagonist 6 is presented below. These values are representative of similar research compounds and should be handled with care.

Property	Value	Source/Assumption
Molecular Formula	C₂₀H₂₁N₅O₂	Assumed for a novel heterocyclic compound
Molecular Weight	379.42 g/mol	Calculated from the assumed formula
Appearance	White to off-white crystalline solid	Typical for purified small molecule compounds
Solubility	Soluble in DMSO, sparingly in water	Common for drug-like organic molecules
Assumed Hazard Class	Toxic, Irritant	Precautionary assumption for a novel bioactive agent
LD50 (Oral, Rat)	>2000 mg/kg (Assumed)	Based on general toxicity of related compounds

II. Experimental Protocol: Waste Neutralization and Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of small quantities of A1AR Antagonist 6 typically generated in a research laboratory setting. This procedure should be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE).

Materials:

• A1AR Antagonist 6 waste (solid or in solution)

• Primary waste container (chemically resistant, e.g., HDPE)

• Secondary containment bin

• Hazardous waste labels

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

• Chemical fume hood

Procedure:

• Segregation: Isolate waste containing A1AR Antagonist 6 from other laboratory waste streams. Do not mix with incompatible chemicals.

• Containerization:

  • Transfer the waste into a designated, leak-proof primary waste container.[1][2]

  • If the original container is used, ensure it is in good condition.[2]

  • The container should be made of a material compatible with the chemical (e.g., high-density polyethylene).

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the chemical name ("A1AR Antagonist 6"), and the approximate concentration and quantity.

  • Include the date of waste generation.[1]

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area (SAA).[1][2]

  • The SAA must be at or near the point of generation and under the control of laboratory personnel.[3]

  • Ensure the container is kept closed except when adding waste.[1][4]

  • Store in secondary containment to prevent spills.[3]

• Disposal Request:

  • Once the container is full or has been in storage for the maximum allowable time (consult your institution's guidelines), contact your institution's Environmental Health and Safety (EHS) or hazardous waste management office for pickup.[1][4]

  • Do not dispose of A1AR Antagonist 6 down the drain or in regular trash.[4][5]

III. Visualized Information

A. A1 Adenosine Receptor (A1AR) Signaling Pathway

The following diagram illustrates the mechanism of action for an A1AR antagonist. Under normal conditions, adenosine binds to the A1AR, a G-protein coupled receptor, which leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP). An antagonist blocks this interaction.

Caption: A1AR antagonist signaling pathway.

B. Disposal Workflow for A1AR Antagonist 6

This diagram outlines the logical flow for the proper disposal of A1AR Antagonist 6 waste.

Caption: A1AR Antagonist 6 disposal workflow.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. danielshealth.com [danielshealth.com]
• 4. vumc.org [vumc.org]
• 5. acs.org [acs.org]

Essential Safety and Handling Protocols for A1AR Antagonist 6

This guide provides crucial safety and logistical information for the handling and disposal of A1AR antagonist 6. As the specific hazards of "A1AR antagonist 6" are not detailed in publicly available literature, these guidelines are based on best practices for handling novel research chemicals and compounds within the A1 adenosine receptor (A1AR) antagonist class. Researchers must consult the specific Safety Data Sheet (SDS) provided by the manufacturer for detailed information.

Immediate Safety Information

A1AR antagonists are a class of chemical compounds that interact with adenosine receptors in the body.[1][2][3] While specific toxicity data for "A1AR antagonist 6" is unavailable, it should be handled with care as a potentially bioactive and hazardous substance. Assume the compound may be an irritant to the skin, eyes, and respiratory tract.

First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling A1AR antagonist 6. The following table outlines the recommended PPE based on general guidelines for handling potentially hazardous chemicals in a research setting.[4][5][6][7]

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use and dispose of them after handling the compound.
Eye Protection	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory where the chemical is handled.
Body Protection	Laboratory coat	A buttoned lab coat should be worn to protect from splashes.
Respiratory Protection	Fume hood or N95 respirator	Handling of the solid compound or concentrated solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or aerosols. An N95 respirator may be appropriate for weighing small quantities outside of a fume hood, based on a risk assessment.

Operational Plan: Handling and Solution Preparation

This protocol details the steps for preparing a stock solution of A1AR antagonist 6.

Experimental Protocol: Preparation of a 10 mM Stock Solution

• Preparation:

  • Ensure all necessary PPE is worn correctly.

  • Work within a certified chemical fume hood.

  • Decontaminate the work surface before and after handling the compound.

• Weighing:

  • Tare a clean, dry microcentrifuge tube or other suitable container on an analytical balance.

  • Carefully add the desired amount of A1AR antagonist 6 solid to the container using a clean spatula.

  • Record the exact weight of the compound.

• Solubilization:

  • Based on the compound's solubility data (consult the manufacturer's information), add the appropriate volume of the recommended solvent (e.g., DMSO, ethanol) to the container to achieve a 10 mM concentration.

  • Cap the container securely.

  • Vortex or sonicate the solution until the compound is completely dissolved.

• Storage:

  • Label the container clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the solution at the recommended temperature (e.g., -20°C or -80°C) as specified by the manufacturer.

Disposal Plan

All waste generated from handling A1AR antagonist 6 must be treated as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Waste	Collect all solid waste, including contaminated weigh boats, paper, and pipette tips, in a designated, sealed, and clearly labeled hazardous waste container.
Liquid Waste	Collect all liquid waste, including unused solutions and solvent rinses, in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.
Contaminated PPE	Dispose of used gloves and other contaminated disposable PPE in the designated hazardous waste container.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal.

Visualized Workflow and Pathways

Diagram 1: Safe Handling Workflow for A1AR Antagonist 6

Caption: Workflow for the safe handling of A1AR antagonist 6.

References

• 1. Potent adenosine A1 and A2A receptors antagonists: recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of novel dual adenosine A1/A2A receptor antagonists using deep learning, pharmacophore modeling and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. publications.ashp.org [publications.ashp.org]
• 6. niinfectioncontrolmanual.net [niinfectioncontrolmanual.net]
• 7. Personal protective equipment for preventing highly infectious diseases due to exposure to contaminated body fluids in healthcare staff - PMC [pmc.ncbi.nlm.nih.gov]